(3R)-hydroxyhexadecanedioyl-CoA

Core Science & Biosynthesis

The Metabolic Significance of (3R)-hydroxyhexadecanedioyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-hydroxyhexadecanedioyl-CoA is a critical intermediate in the alternative pathway of fatty acid metabolism, specifically the ω-oxidation and subsequent peroxisomal β-oxidation of 3-hydroxy fatty acids. While a minor pathway under normal physiological conditions, this metabolic route becomes significantly important in the context of impaired mitochondrial β-oxidation. The accumulation of (3R)-hydroxyhexadecanedioyl-CoA and related 3-hydroxy dicarboxylic acids serves as a key diagnostic marker for certain inborn errors of metabolism, most notably long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency. This technical guide provides an in-depth exploration of the metabolic role of (3R)-hydroxyhexadecanedioyl-CoA, including the elucidation of its metabolic pathway, a summary of relevant quantitative data, and detailed experimental protocols for its study.

Introduction

Fatty acid oxidation is a fundamental process for energy production in mammals. While the primary pathway for this process is mitochondrial β-oxidation, alternative routes exist to handle specific types of fatty acids or to compensate for defects in the primary pathway. One such alternative is the ω-oxidation pathway, which, when acting on 3-hydroxy fatty acids, leads to the formation of 3-hydroxy dicarboxylic acids. (3R)-hydroxyhexadecanedioyl-CoA is a key intermediate in the subsequent peroxisomal β-oxidation of these 3-hydroxy dicarboxylic acids. Its metabolic role is intrinsically linked to conditions of high fatty acid flux or compromised mitochondrial function.

The Metabolic Pathway of (3R)-hydroxyhexadecanedioyl-CoA Formation and Degradation

The metabolic journey of (3R)-hydroxyhexadecanedioyl-CoA begins with the ω-oxidation of 3-hydroxyhexadecanoic acid in the smooth endoplasmic reticulum, followed by its activation to a CoA ester and subsequent β-oxidation in the peroxisomes.

ω-Oxidation of 3-Hydroxyhexadecanoic Acid

The initial steps occur in the smooth endoplasmic reticulum, converting the ω-methyl group of 3-hydroxyhexadecanoic acid into a carboxylic acid. This process involves a series of three enzymatic reactions:

• Hydroxylation: A hydroxyl group is introduced at the ω-carbon by a mixed-function oxidase system involving cytochrome P450 (specifically members of the CYP4A and CYP4F families) and NADPH.[1][2]

• Oxidation to an Aldehyde: The newly formed hydroxyl group is oxidized to an aldehyde by alcohol dehydrogenase, with NAD+ acting as the electron acceptor.[1][2]

• Oxidation to a Carboxylic Acid: The aldehyde is further oxidized to a carboxylic acid by aldehyde dehydrogenase, again using NAD+ as the electron acceptor.[1][2] The product of this three-step process is hexadecanedioic acid, a dicarboxylic acid.

Peroxisomal β-Oxidation of Hexadecanedioyl-CoA

The hexadecanedioic acid is then transported into the peroxisome and activated to hexadecanedioyl-CoA. From here, it undergoes β-oxidation. The formation of (3R)-hydroxyhexadecanedioyl-CoA occurs during the second step of the first cycle of peroxisomal β-oxidation of hexadecanedioyl-CoA.

The peroxisomal β-oxidation spiral for dicarboxylic acids involves four key enzymatic steps:

• Dehydrogenation: Acyl-CoA oxidase (ACOX) introduces a double bond between the α- and β-carbons. For straight-chain dicarboxylic acids, straight-chain acyl-CoA oxidase (SCOX) is the primary enzyme.[3][4]

• Hydration: L-bifunctional protein (LBP) and D-bifunctional protein (DBP) possess enoyl-CoA hydratase activity, adding a water molecule across the double bond to form a hydroxyl group. The stereochemistry of this hydroxyl group is critical, with different enzymes acting on different isomers.[3][4] This step, when acting on hexadecanedioyl-CoA, results in the formation of (3R)-hydroxyhexadecanedioyl-CoA.

• Dehydrogenation: The same bifunctional proteins (LBP and DBP) also possess 3-hydroxyacyl-CoA dehydrogenase activity, oxidizing the hydroxyl group to a keto group.[3][4]

• Thiolytic Cleavage: Peroxisomal thiolase cleaves the β-ketoacyl-CoA, releasing acetyl-CoA and a dicarboxylyl-CoA that is two carbons shorter.[1]

This cycle repeats until the dicarboxylic acid is chain-shortened to a medium-chain dicarboxylic acid, which can then be further metabolized.

Signaling Pathways and Logical Relationships

The metabolic pathway leading to and from (3R)-hydroxyhexadecanedioyl-CoA is a linear process involving enzymatic conversions in different cellular compartments. The following Graphviz diagrams illustrate this pathway and the workflow for its analysis.

Caption: Metabolic pathway of (3R)-hydroxyhexadecanedioyl-CoA formation.

Caption: Experimental workflow for urinary 3-hydroxy dicarboxylic acid analysis.

Quantitative Data

The excretion of 3-hydroxy dicarboxylic acids is significantly elevated in individuals with defects in fatty acid oxidation, particularly LCHAD deficiency. While precise quantitative data can vary between laboratories and individual patients, the following table summarizes the typical findings.

Analyte	Healthy Controls (μmol/mmol creatinine)	LCHAD Deficiency (μmol/mmol creatinine)	Reference
3-Hydroxydecanedioic acid (3OHDC10)	< 1	10 - 100+	[5][6]
3-Hydroxydodecanedioic acid (3OHDC12)	< 1	20 - 200+	[5][6]
3-Hydroxytetradecanedioic acid (3OHDC14)	< 0.5	50 - 500+	[5][6]
(3R)-Hydroxyhexadecanedioyl-CoA	Not typically measured in urine	Elevated in tissues of affected individuals

Note: Urinary concentrations are for the free 3-hydroxy dicarboxylic acids. (3R)-hydroxyhexadecanedioyl-CoA is an intracellular intermediate and not directly measured in urine. Its presence is inferred from the accumulation of its downstream metabolites.

Experimental Protocols

Synthesis of (3R)-hydroxyhexadecanedioyl-CoA

The chemical synthesis of (3R)-hydroxyhexadecanedioyl-CoA is a complex, multi-step process that is typically undertaken by specialized chemical suppliers. For research purposes, it is most commonly acquired from commercial sources. MedChemExpress is a known supplier of (3R)-Hydroxyhexadecanedioyl-CoA (CAS No. 138168-91-9).[7]

For researchers interested in the synthesis of related compounds, such as stable isotope-labeled standards for use in mass spectrometry, the following general approach can be considered, as described for 3-hydroxydodecanedioic acid:[8]

• Starting Material: A suitable precursor, such as a protected dicarboxylic acid monoester, is chosen.

• Introduction of the Hydroxyl Group: A stereoselective reduction of a corresponding keto-ester can be employed to introduce the (R)-hydroxyl group.

• Deprotection and Purification: Removal of protecting groups and purification by chromatography yields the desired 3-hydroxy dicarboxylic acid.

• CoA Esterification: The purified 3-hydroxy dicarboxylic acid can then be enzymatically or chemically ligated to Coenzyme A.

Analysis of 3-Hydroxy Dicarboxylic Acids in Urine by GC-MS

This protocol provides a general framework for the analysis of urinary 3-hydroxy dicarboxylic acids. Specific parameters may need to be optimized for individual instruments and applications.[9][10][11]

5.2.1. Materials

• Urine sample

• Internal standard solution (e.g., deuterated 3-hydroxy dicarboxylic acids)[12]

• Ethyl acetate (B1210297) (HPLC grade)

• Anhydrous sodium sulfate

• Derivatizing agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

• Pyridine (B92270)

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

5.2.2. Procedure

• Sample Preparation:

  • Thaw frozen urine sample to room temperature and vortex.

  • Transfer a specific volume of urine (often normalized to creatinine (B1669602) concentration) to a glass tube.[11]

  • Add a known amount of the internal standard solution.

  • Acidify the urine sample to a pH of approximately 1-2 with HCl.

• Extraction:

  • Add ethyl acetate to the acidified urine sample.

  • Vortex vigorously for 1-2 minutes.

  • Centrifuge to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction process on the aqueous layer and combine the organic extracts.

  • Dry the combined organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried residue, add pyridine and the derivatizing agent (BSTFA + 1% TMCS).

  • Cap the tube tightly and heat at 60-80°C for 30-60 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

  • Cool the sample to room temperature.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS.

  • GC Conditions (Example):

    • Injector temperature: 250°C

    • Oven temperature program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/minute, and hold for 5 minutes.

    • Carrier gas: Helium

  • MS Conditions (Example):

    • Ionization mode: Electron Impact (EI)

    • Scan range: m/z 50-600

    • Acquire data in full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

• Data Analysis:

  • Identify the TMS derivatives of the 3-hydroxy dicarboxylic acids based on their retention times and mass spectra.

  • Quantify the analytes by comparing the peak area of the analyte to the peak area of the corresponding internal standard.

LCHAD Enzyme Assay in Cultured Fibroblasts

This assay measures the activity of the long-chain 3-hydroxyacyl-CoA dehydrogenase enzyme in cultured skin fibroblasts to diagnose LCHAD deficiency.[13][14][15][16]

5.3.1. Materials

• Cultured skin fibroblasts from the patient and a healthy control.

• Phosphate-buffered saline (PBS)

• Cell scraper

• Sonication buffer (e.g., potassium phosphate (B84403) buffer with EDTA)

• Substrate: (3R)-hydroxyhexadecanoyl-CoA

• NAD+

• Spectrophotometer or plate reader capable of measuring absorbance at 340 nm.

5.3.2. Procedure

• Cell Culture and Harvest:

  • Culture patient and control fibroblasts to confluency under standard conditions.

  • Wash the cells with PBS.

  • Harvest the cells by scraping and resuspend in sonication buffer.

• Cell Lysis:

  • Lyse the cells by sonication on ice.

  • Centrifuge the lysate to pellet cell debris.

  • Collect the supernatant containing the cellular proteins.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

• Enzyme Assay:

  • Prepare a reaction mixture containing buffer, NAD+, and the cell lysate.

  • Pre-incubate the mixture at 37°C.

  • Initiate the reaction by adding the (3R)-hydroxyhexadecanoyl-CoA substrate.

  • Monitor the increase in absorbance at 340 nm over time, which corresponds to the production of NADH.

• Data Analysis:

  • Calculate the rate of NADH production from the linear portion of the absorbance curve.

  • Normalize the enzyme activity to the protein concentration to determine the specific activity (e.g., in nmol/min/mg protein).

  • Compare the specific activity of the patient's fibroblasts to that of the healthy control. A significantly reduced activity in the patient sample is indicative of LCHAD deficiency.

Conclusion

(3R)-hydroxyhexadecanedioyl-CoA is a pivotal metabolite in an alternative fatty acid oxidation pathway that gains prominence in pathological states affecting mitochondrial β-oxidation. Its formation through ω-oxidation and subsequent degradation via peroxisomal β-oxidation highlight the metabolic flexibility of mammalian cells. The accumulation of its downstream products, the 3-hydroxy dicarboxylic acids, provides a crucial diagnostic window into inherited metabolic disorders such as LCHAD deficiency. The experimental protocols outlined in this guide offer a foundation for researchers to investigate the role of (3R)-hydroxyhexadecanedioyl-CoA and related metabolites in both health and disease, paving the way for improved diagnostic strategies and the development of novel therapeutic interventions. Further research into the specific enzyme kinetics and the development of readily accessible synthesis protocols for (3R)-hydroxyhexadecanedioyl-CoA will undoubtedly enhance our understanding of its metabolic significance.

References

• 1. researchgate.net [researchgate.net]
• 2. Omega oxidation - Wikipedia [en.wikipedia.org]
• 3. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Urinary 3-hydroxydicarboxylic acids in pathophysiology of metabolic disorders with dicarboxylic aciduria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Analysis of 3-hydroxydodecanedioic acid for studies of fatty acid metabolic disorders: preparation of stable isotope standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aurametrix.weebly.com [aurametrix.weebly.com]
• 10. Screening of Organic Acidurias by Gas Chromatography–Mass Spectrometry (GC–MS) | Springer Nature Experiments [experiments.springernature.com]
• 11. metbio.net [metbio.net]
• 12. Quantification of urinary 3-hydroxyisovaleric acid using deuterated 3-hydroxyisovaleric acid as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. A simple spectrophotometric assay for long-chain acyl-CoA dehydrogenase activity measurements in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. revvity.com [revvity.com]
• 16. mayocliniclabs.com [mayocliniclabs.com]

Function of (3R)-hydroxyhexadecanedioyl-CoA in Peroxisomal Beta-Oxidation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the role of (3R)-hydroxyhexadecanedioyl-CoA in the peroxisomal beta-oxidation of hexadecanedioic acid, a long-chain dicarboxylic acid. Dicarboxylic acids are catabolized primarily within the peroxisome, a process critical for lipid homeostasis. This document details the enzymatic steps involved, with a particular focus on the function of D-bifunctional protein (DBP) in processing the (3R)-hydroxyacyl-CoA intermediate. We present available quantitative data on enzyme kinetics, detailed experimental protocols for the analysis of this metabolic pathway, and visual diagrams to elucidate the signaling pathways and experimental workflows. This guide is intended to serve as a valuable resource for researchers in lipid metabolism, peroxisomal biology, and those involved in the development of therapeutics targeting related metabolic disorders.

Introduction

Peroxisomal beta-oxidation is a critical metabolic pathway responsible for the degradation of a variety of substrates that are poorly handled by mitochondria, including very long-chain fatty acids, branched-chain fatty acids, and dicarboxylic acids (DCAs). Hexadecanedioic acid (C16-DCA), a long-chain dicarboxylic acid, undergoes chain-shortening exclusively in the peroxisomes. The beta-oxidation of C16-DCA involves a series of enzymatic reactions analogous to those for monocarboxylic fatty acids, but with distinct enzyme specificities.

A key intermediate in this pathway is (3R)-hydroxyhexadecanedioyl-CoA. The stereochemistry of this intermediate is of paramount importance as it dictates the specific enzyme responsible for its further metabolism. This guide will delve into the function of this specific intermediate and the enzymes that process it.

The Peroxisomal Beta-Oxidation Pathway of Hexadecanedioic Acid

The catabolism of hexadecanedioic acid in peroxisomes involves a sequential four-step process for each cycle of beta-oxidation, leading to the shortening of the dicarboxylic acid chain by two carbons and the release of acetyl-CoA.

The core enzymatic steps are:

• Acyl-CoA Oxidase: The process is initiated by a straight-chain acyl-CoA oxidase (ACOX1), which introduces a double bond between the α and β carbons of hexadecanedioyl-CoA, yielding 2-enoyl-hexadecanedioyl-CoA.

• Bifunctional Enzyme (Hydratase and Dehydrogenase activity): The subsequent two steps are catalyzed by bifunctional enzymes. This is where the stereochemistry of the hydroxyacyl intermediate becomes critical.

  • L-Bifunctional Protein (LBP) and D-Bifunctional Protein (DBP): Studies have shown that both LBP and DBP are involved in the beta-oxidation of C16-DCA.[1] LBP typically hydrates 2-enoyl-CoAs to (3S)-hydroxyacyl-CoAs, while DBP hydrates them to (3R)-hydroxyacyl-CoAs. The presence of both enzymes suggests a complex interplay in the metabolism of dicarboxylic acids.

• Thiolase: The final step is the thiolytic cleavage of 3-ketohexadecanedioyl-CoA by sterol carrier protein X (SCPx) or 3-ketoacyl-CoA thiolase, which releases acetyl-CoA and a chain-shortened dicarboxylyl-CoA.

The focus of this guide, (3R)-hydroxyhexadecanedioyl-CoA, is the product of the hydratase activity of D-bifunctional protein and serves as the substrate for its dehydrogenase activity.

The Critical Role of D-Bifunctional Protein (DBP)

D-Bifunctional protein (also known as multifunctional enzyme 2, MFP-2, or HSD17B4) is a key enzyme in peroxisomal beta-oxidation that exhibits both 2-enoyl-CoA hydratase 2 and (3R)-hydroxyacyl-CoA dehydrogenase activities. Its dehydrogenase activity is specific for the (3R)-stereoisomer of hydroxyacyl-CoAs.[2]

The function of the (3R)-hydroxyacyl-CoA dehydrogenase domain of DBP is to oxidize (3R)-hydroxyhexadecanedioyl-CoA to 3-ketohexadecanedioyl-CoA, utilizing NAD+ as a cofactor. This reaction is a pivotal step that prepares the molecule for the final thiolytic cleavage.

Quantitative Data

Table 1: Substrate Specificity of the Dehydrogenase Activity of Human D-Bifunctional Protein (Representative Substrates)

Substrate	Apparent Km (µM)	Apparent Vmax (nmol/min/mg protein)	Reference
(3R)-hydroxy-2-methylhexadecanoyl-CoA	Not Reported	Not Reported	[2]
Trihydroxycholestanoyl-CoA	Not Reported	Not Reported	[2]
(3R)-hydroxyoctanoyl-CoA	Not Reported	Not Reported	[3]

Note: The literature often reports qualitative activity rather than specific kinetic constants for dicarboxylic acid substrates.

Table 2: General Kinetic Parameters for 3-Hydroxyacyl-CoA Dehydrogenases

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Reference
Pig Heart L-3-hydroxyacyl-CoA dehydrogenase	L-3-hydroxybutyryl-CoA	~20	Not Reported	[4]
Pig Heart L-3-hydroxyacyl-CoA dehydrogenase	L-3-hydroxydecanoyl-CoA	~5	Not Reported	[4]
Pig Heart L-3-hydroxyacyl-CoA dehydrogenase	L-3-hydroxytetradecanoyl-CoA	~5	Not Reported	[4]

Note: This table provides context from a related enzyme, highlighting the range of kinetic parameters observed for this class of enzymes.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (3R)-hydroxyhexadecanedioyl-CoA and peroxisomal beta-oxidation.

Expression and Purification of Recombinant Human D-Bifunctional Protein

Objective: To produce and purify active recombinant human D-bifunctional protein for in vitro kinetic studies.

Methodology:

• Cloning: The full-length cDNA encoding human D-bifunctional protein (HSD17B4) is cloned into a suitable expression vector (e.g., pET vector for E. coli expression or a baculovirus vector for insect cell expression) containing an affinity tag (e.g., His-tag) for purification.

• Expression:

  • E. coli: The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)). Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG).

  • Insect Cells: Recombinant baculovirus is generated and used to infect insect cells (e.g., Sf9 or Hi5 cells). The protein is expressed over a period of 48-72 hours.

• Cell Lysis: Cells are harvested by centrifugation and resuspended in a lysis buffer containing protease inhibitors. Lysis is achieved by sonication or high-pressure homogenization.

• Purification:

  • Affinity Chromatography: The cell lysate is clarified by centrifugation and the supernatant is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity column. The His-tagged protein is eluted with an imidazole (B134444) gradient.

  • Size-Exclusion Chromatography: The eluted protein is further purified by size-exclusion chromatography to remove aggregates and other contaminants.

• Protein Characterization: The purity of the protein is assessed by SDS-PAGE, and its identity is confirmed by Western blotting or mass spectrometry. The protein concentration is determined using a standard protein assay (e.g., Bradford or BCA assay).

Spectrophotometric Assay for (3R)-hydroxyacyl-CoA Dehydrogenase Activity

Objective: To measure the dehydrogenase activity of D-bifunctional protein using a (3R)-hydroxyacyl-CoA substrate.

Principle: The oxidation of the 3-hydroxyacyl-CoA substrate is coupled to the reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is monitored over time.

Reagents:

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.4.

• NAD+ solution: 10 mM in water.

• (3R)-hydroxyhexadecanedioyl-CoA substrate: 1 mM in water (synthesis may be required or a suitable commercially available analog can be used).

• Purified recombinant D-bifunctional protein.

Procedure:

• Prepare a reaction mixture in a quartz cuvette containing:

  • 880 µL of Assay Buffer

  • 50 µL of NAD+ solution (final concentration 0.5 mM)

  • 50 µL of (3R)-hydroxyhexadecanedioyl-CoA solution (final concentration 50 µM)

• Equilibrate the mixture to the desired temperature (e.g., 37°C) in a spectrophotometer.

• Initiate the reaction by adding 20 µL of the purified D-bifunctional protein solution.

• Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the initial rate of the reaction from the linear portion of the absorbance versus time plot using the molar extinction coefficient of NADH (6220 M-1cm-1).

• To determine kinetic parameters (Km and Vmax), the assay is performed with varying concentrations of the substrate.

HPLC-MS/MS Analysis of Acyl-CoA Intermediates

Objective: To identify and quantify the acyl-CoA intermediates produced during the peroxisomal beta-oxidation of hexadecanedioic acid.

Methodology:

• In vitro Beta-Oxidation Reaction:

  • Incubate isolated peroxisomes or a reconstituted system with purified enzymes with hexadecanedioyl-CoA, ATP, CoA, and NAD+.

  • Stop the reaction at various time points by adding an organic solvent (e.g., acetonitrile).

• Sample Preparation:

  • Centrifuge the reaction mixture to pellet the protein.

  • The supernatant containing the acyl-CoA esters is collected and dried under a stream of nitrogen.

  • Reconstitute the sample in a suitable solvent for HPLC analysis.

• HPLC Separation:

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Separate the acyl-CoA esters using a gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).

• MS/MS Detection:

  • The eluent from the HPLC is introduced into a tandem mass spectrometer.

  • Utilize electrospray ionization (ESI) in positive ion mode.

  • Perform multiple reaction monitoring (MRM) to specifically detect and quantify the precursor and product ions of the expected acyl-CoA intermediates, including (3R)-hydroxyhexadecanedioyl-CoA.

• Data Analysis:

  • Identify the acyl-CoA species based on their retention times and mass-to-charge ratios.

  • Quantify the amount of each intermediate using a standard curve generated with synthetic acyl-CoA standards.

Visualizations

Signaling Pathways and Logical Relationships

The following diagrams illustrate the peroxisomal beta-oxidation pathway for hexadecanedioic acid and the logical flow of the process.

Caption: Peroxisomal beta-oxidation of hexadecanedioyl-CoA.

Caption: Logical flow of one cycle of peroxisomal DCA beta-oxidation.

Experimental Workflows

The following diagrams outline the experimental workflows for protein purification and kinetic analysis.

Caption: Workflow for recombinant D-bifunctional protein purification.

Caption: Workflow for kinetic analysis of DBP dehydrogenase activity.

Conclusion

The peroxisomal beta-oxidation of hexadecanedioic acid is a vital metabolic process, and the intermediate (3R)-hydroxyhexadecanedioyl-CoA plays a crucial role as a substrate for the dehydrogenase activity of D-bifunctional protein. Understanding the intricacies of this pathway, including the specificities of the enzymes involved, is essential for elucidating the pathophysiology of various metabolic disorders characterized by the accumulation of dicarboxylic acids. The experimental protocols and workflows detailed in this guide provide a framework for researchers to further investigate this pathway, with the ultimate goal of developing targeted therapies for related diseases. While specific kinetic data for the interaction between D-bifunctional protein and (3R)-hydroxyhexadecanedioyl-CoA remains to be fully elucidated, the methodologies presented here offer a clear path toward obtaining this critical information.

References

• 1. D-bifunctional protein deficiency - Wikipedia [en.wikipedia.org]
• 2. Peroxisomal d-hydroxyacyl-CoA dehydrogenase deficiency: Resolution of the enzyme defect and its molecular basis in bifunctional protein deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Pathways as Graphs - graphgists [neo4j.com]
• 4. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

The Nexus of (3R)-hydroxyhexadecanedioyl-CoA and Fatty Acid Oxidation Disorders: A Technical Guide

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper delves into the intricate relationship between (3R)-hydroxyhexadecanedioyl-CoA and fatty acid oxidation (FAO) disorders, providing a comprehensive resource for the scientific community. Defects in the mitochondrial beta-oxidation of long-chain fatty acids, particularly Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) deficiency and Trifunctional Protein (TFP) deficiency, trigger a metabolic shift towards alternative oxidation pathways. This guide elucidates the biochemical consequences of this shift, focusing on the generation and clinical relevance of (3R)-hydroxyhexadecanedioyl-CoA and related metabolites.

Introduction: The Metabolic Detour in Fatty Acid Oxidation Disorders

Mitochondrial fatty acid β-oxidation is a critical pathway for energy production, particularly during periods of fasting or increased energy demand. This process involves a series of enzymatic reactions that sequentially shorten the fatty acyl-CoA chain, generating acetyl-CoA, NADH, and FADH2. The mitochondrial trifunctional protein (TFP) is a key enzyme complex of the inner mitochondrial membrane that catalyzes the final three steps of long-chain fatty acid β-oxidation: 2-enoyl-CoA hydratase, long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), and long-chain 3-ketoacyl-CoA thiolase activities.

Genetic defects in the genes encoding the subunits of TFP, namely HADHA and HADHB, lead to LCHAD and TFP deficiencies, respectively. These autosomal recessive disorders result in the impaired oxidation of long-chain fatty acids. Consequently, the body's ability to produce energy from these fats is compromised, leading to a cascade of clinical manifestations including hypoketotic hypoglycemia, cardiomyopathy, myopathy, and liver dysfunction.[1][2][3]

In response to the blockage in β-oxidation, the metabolic machinery reroutes long-chain fatty acids towards an alternative pathway known as ω-oxidation, which primarily occurs in the endoplasmic reticulum of liver and kidney cells.[3][4] This pathway, normally a minor contributor to fatty acid metabolism, becomes significantly upregulated in FAO disorders.

The Role of ω-Oxidation and the Formation of (3R)-hydroxyhexadecanedioyl-CoA

The ω-oxidation pathway initiates with the hydroxylation of the terminal methyl group (ω-carbon) of a fatty acid, a reaction catalyzed by cytochrome P450 enzymes.[3][4] This is followed by successive oxidations to an aldehyde and then to a dicarboxylic acid. When 3-hydroxy fatty acids, which accumulate due to the LCHAD block, enter the ω-oxidation pathway, they are converted to 3-hydroxydicarboxylic acids.

(3R)-hydroxyhexadecanedioyl-CoA is a key intermediate in this altered metabolic flux. It is derived from the ω-oxidation of 3-hydroxy-palmitoyl-CoA, which accumulates as a result of LCHAD deficiency. The subsequent β-oxidation of the resulting dicarboxylic acid from the ω-end can lead to the formation of shorter-chain 3-hydroxydicarboxylic acids that are excreted in the urine. The presence and quantification of these metabolites are crucial for the diagnosis of LCHAD and TFP deficiencies.

Below is a diagram illustrating the interplay between β-oxidation and ω-oxidation in the context of LCHAD deficiency.

Figure 1: Interplay of β-Oxidation and ω-Oxidation in LCHAD Deficiency

Quantitative Data on Key Metabolites

The diagnosis of LCHAD and TFP deficiencies relies heavily on the analysis of specific metabolites in various biological samples. The accumulation of hydroxylated acylcarnitines and the excretion of 3-hydroxydicarboxylic acids are hallmark biochemical features.

Metabolite/Ratio	Biological Matrix	Condition	Reported Value/Ratio	Control/Reference Value	Citation
C16-OH/C16 Acylcarnitine Ratio	Plasma	LCHAD Deficiency	0.447 ± 0.214	0.022 ± 0.019	[5]
C18(OH)/(C14(OH)+C12(OH)) Acylcarnitine Ratio	Fibroblasts	Severe Neonatal TFP Deficiency	2.5 ± 0.8	Not specified	[2][6]
C18(OH)/(C14(OH)+C12(OH)) Acylcarnitine Ratio	Fibroblasts	Neuromyopathic TFP Deficiency	0.35, 0.2	Not specified	[2][6]
Urinary 3-hydroxydicarboxylic acids (C6-C14)	Urine	LCHAD/TFP Deficiency	Markedly elevated	Typically low or undetectable	[3][7]

Experimental Protocols

Accurate and reproducible quantification of (3R)-hydroxyhexadecanedioyl-CoA and related metabolites is paramount for both clinical diagnostics and research. Below are synthesized protocols for key experimental procedures.

Sample Preparation

4.1.1. Acylcarnitine Analysis from Dried Blood Spots (DBS)

This protocol outlines a common procedure for the extraction and derivatization of acylcarnitines from DBS for LC-MS/MS analysis.[1][5]

• Punching: A 3.2 mm disc is punched from the dried blood spot into a 96-well microtiter plate.

• Extraction: To each well, add 100 µL of a methanol (B129727) solution containing stable isotope-labeled internal standards.

• Incubation: The plate is sealed and incubated at 30°C for 30 minutes with gentle shaking.

• Filtration and Drying: The extract is filtered, and the filtrate is dried under a stream of nitrogen at approximately 60°C.

• Derivatization: Add 100 µL of 3N butanolic-HCl to each well. The plate is sealed and incubated at 60°C for 30 minutes.

• Final Drying and Reconstitution: The derivatization reagent is evaporated under nitrogen at 40°C. The residue is reconstituted in 100 µL of the mobile phase (e.g., 80:20 methanol:water) for injection into the LC-MS/MS system.

4.1.2. Organic Acid Analysis from Urine

This protocol describes a "dilute-and-shoot" method for the analysis of organic acids in urine, which is often employed for its simplicity and speed.

• Sample Collection: A random urine sample is collected. If not analyzed immediately, it should be frozen.

• Dilution: The urine sample is thawed and centrifuged to remove any particulate matter. An aliquot of the supernatant is diluted (e.g., 1:10 or 1:20) with a solution containing stable isotope-labeled internal standards.

• Injection: The diluted sample is then directly injected into the LC-MS/MS system.

Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of acylcarnitines and organic acids.

4.2.1. LC-MS/MS for Acylcarnitine Analysis

• Chromatography:

  • Column: A C8 or C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution is employed, commonly using a mixture of water and acetonitrile (B52724) or methanol, both containing a small percentage of a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting the precursor ion of the analyte and a specific product ion generated by collision-induced dissociation. For butylated acylcarnitines, a common precursor ion scan is for m/z 85, which corresponds to the fragmented carnitine moiety.

4.2.2. LC-MS/MS for Urinary 3-Hydroxydicarboxylic Acids

• Chromatography:

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with water and an organic solvent (acetonitrile or methanol), both containing an acid modifier (e.g., 0.1% formic acid), is typical.

  • Flow Rate: Maintained in the range of 0.3-0.6 mL/min.

• Mass Spectrometry:

  • Ionization: ESI in negative mode is generally used for organic acids.

  • Detection: MRM is used to monitor specific precursor-to-product ion transitions for each 3-hydroxydicarboxylic acid of interest.

Fatty Acid Oxidation Probe Assay in Fibroblasts

This assay measures the overall flux through the fatty acid oxidation pathway in cultured skin fibroblasts.[8]

• Cell Culture: Patient and control fibroblasts are cultured to near confluency in appropriate media.

• Incubation with Labeled Substrate: The cell culture medium is replaced with a medium containing a radiolabeled long-chain fatty acid (e.g., [9,10-³H]-palmitic acid) and L-carnitine.

• Metabolism: The cells are incubated for a defined period (e.g., 2-4 hours) to allow for the metabolism of the labeled fatty acid.

• Measurement of Product: The reaction is stopped, and the amount of radiolabeled water (³H₂O) produced from the β-oxidation of the labeled palmitate is measured by liquid scintillation counting. Reduced production of ³H₂O compared to controls is indicative of a fatty acid oxidation defect.

The following diagram illustrates a typical workflow for the diagnosis of LCHAD/TFP deficiency.

References

• 1. aem-prod.oklahoma.gov [aem-prod.oklahoma.gov]
• 2. researchgate.net [researchgate.net]
• 3. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biochemical, clinical and molecular findings in LCHAD and general mitochondrial trifunctional protein deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Clinical and genetic characteristics of patients with fatty acid oxidation disorders identified by newborn screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Subcellular Localization of (3R)-hydroxyhexadecanedioyl-CoA: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the subcellular localization of (3R)-hydroxyhexadecanedioyl-CoA, a key intermediate in dicarboxylic acid metabolism. This document details the metabolic pathways, experimental protocols for localization and quantification, and a summary of the current state of knowledge in this area.

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a C16 dicarboxylic acid derivative that plays a role in fatty acid metabolism. Understanding its subcellular localization is crucial for elucidating its physiological functions and its potential involvement in metabolic disorders. Dicarboxylic acids are produced via omega-oxidation of monocarboxylic acids, and their subsequent breakdown occurs primarily through beta-oxidation. The specific organelles involved in this process determine the metabolic fate of these molecules and their interaction with other cellular pathways.

Metabolic Pathways and Subcellular Localization

The metabolism of long-chain dicarboxylic acids, such as hexadecanedioic acid, is predominantly localized within peroxisomes .[1] While mitochondria are the primary sites for the beta-oxidation of most dietary fatty acids, peroxisomes are specialized for the degradation of substrates that are poorly handled by mitochondria, including very-long-chain fatty acids and dicarboxylic acids.[1] Some studies also suggest a minor contribution of mitochondria to the degradation of dicarboxylic acids.[2]

The metabolic pathway begins with the activation of hexadecanedioic acid to its CoA ester, which is then shortened via beta-oxidation within the peroxisome.[1] The key enzymes involved in the peroxisomal beta-oxidation of C16-dicarboxylic acid include straight-chain acyl-CoA oxidase (SCOX), L-bifunctional protein (LBP), D-bifunctional protein (DBP), and sterol carrier protein X.[1]

The generation of (3R)-hydroxyhexadecanedioyl-CoA occurs during the beta-oxidation spiral of hexadecanedioyl-CoA. The stereochemistry of the hydroxyacyl-CoA intermediate is critical, with different enzymes acting on the (R) and (S) enantiomers. In peroxisomes, the D-bifunctional protein is responsible for processing (R)-hydroxyacyl-CoA intermediates.

Below is a diagram illustrating the peroxisomal beta-oxidation of hexadecanedioyl-CoA.

Peroxisomal beta-oxidation of hexadecanedioyl-CoA.

Data Presentation

To date, there is a lack of published quantitative data specifically detailing the subcellular concentrations of (3R)-hydroxyhexadecanedioyl-CoA. The table below is provided as a template for future studies aiming to quantify this metabolite in different organelles. The values for related acyl-CoAs in other cellular compartments are highly variable depending on the cell type and metabolic state.

Subcellular Fraction	(3R)-hydroxyhexadecanedioyl-CoA Concentration (pmol/mg protein)	Method of Quantification	Reference
Whole Cell Lysate	Data not available	LC-MS/MS	-
Cytosol	Data not available	LC-MS/MS	-
Mitochondria	Data not available	LC-MS/MS	-
Peroxisomes	Data not available	LC-MS/MS	-
Nucleus	Data not available	LC-MS/MS	-

Experimental Protocols

Determining the subcellular localization of (3R)-hydroxyhexadecanedioyl-CoA requires a combination of organelle isolation and sensitive analytical techniques.

Subcellular Fractionation for Peroxisome Isolation

This protocol describes the isolation of peroxisomes from cultured cells or tissues using differential and density gradient centrifugation.

Materials:

• Homogenization Buffer (e.g., 250 mM sucrose, 1 mM EDTA, 10 mM HEPES, pH 7.4, with protease inhibitors)

• Density Gradient Medium (e.g., OptiPrep™ or Percoll®)

• Dounce homogenizer

• Refrigerated centrifuge

• Ultracentrifuge with swinging-bucket rotor

Procedure:

• Homogenization:

  • Wash cells or minced tissue with ice-cold PBS.

  • Resuspend the cell pellet or tissue in ice-cold homogenization buffer.

  • Homogenize the sample using a Dounce homogenizer on ice until approximately 80-90% of cells are lysed, as monitored by microscopy.

• Differential Centrifugation:

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g for 10 minutes at 4°C) to pellet nuclei and unbroken cells.

  • Transfer the supernatant to a new tube and centrifuge at a medium speed (e.g., 10,000 x g for 20 minutes at 4°C) to pellet mitochondria.

  • Carefully collect the supernatant, which contains peroxisomes, lysosomes, and microsomes.

• Density Gradient Centrifugation:

  • Layer the supernatant from the previous step onto a pre-formed density gradient (e.g., a discontinuous OptiPrep™ or Percoll® gradient).

  • Centrifuge at high speed (e.g., 100,000 x g for 1-2 hours at 4°C) in an ultracentrifuge.

  • Peroxisomes will band at a specific density, allowing for their separation from other organelles.

• Fraction Collection and Analysis:

  • Carefully collect the fractions from the density gradient.

  • Assess the purity of the peroxisomal fraction by Western blotting for organelle-specific marker proteins (e.g., Catalase for peroxisomes, Cytochrome c for mitochondria, and GAPDH for cytosol).

Quantification of (3R)-hydroxyhexadecanedioyl-CoA by LC-MS/MS

This protocol outlines a method for the sensitive and specific quantification of (3R)-hydroxyhexadecanedioyl-CoA in subcellular fractions using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Acetonitrile (ACN), methanol (B129727) (MeOH), water (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) or other suitable buffer

• Internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar dicarboxylic acyl-CoA)

• Reversed-phase C18 column suitable for acyl-CoA analysis

• Triple quadrupole mass spectrometer

Procedure:

• Sample Preparation:

  • To the isolated subcellular fractions, add an internal standard.

  • Extract the acyl-CoAs using a suitable solvent mixture (e.g., a mixture of acetonitrile, methanol, and water).

  • Centrifuge to pellet proteins and other debris.

  • Transfer the supernatant containing the acyl-CoAs to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a small volume of a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Separate the acyl-CoAs on a C18 reversed-phase column using a gradient elution with a mobile phase containing a buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive ion mode.

    • Use Multiple Reaction Monitoring (MRM) for quantification.

    • Precursor Ion (Q1): The [M+H]+ ion for (3R)-hydroxyhexadecanedioyl-CoA (C37H66N7O19P3S, exact mass to be calculated).

    • Product Ion (Q3): A characteristic fragment ion, often resulting from the neutral loss of the phosphopantetheine moiety.

    • Optimize collision energy and other MS parameters for the specific analyte and internal standard.

• Data Analysis:

  • Quantify the amount of (3R)-hydroxyhexadecanedioyl-CoA by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with known concentrations of the analyte.

  • Normalize the concentration to the protein content of the subcellular fraction.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the subcellular localization of (3R)-hydroxyhexadecanedioyl-CoA.

Workflow for subcellular localization of (3R)-hydroxyhexadecanedioyl-CoA.

Conclusion

The available evidence strongly suggests that (3R)-hydroxyhexadecanedioyl-CoA is primarily localized within peroxisomes, where it serves as an intermediate in the beta-oxidation of long-chain dicarboxylic acids. While a minor mitochondrial involvement cannot be entirely ruled out, the key enzymatic machinery for its metabolism resides in the peroxisome. Further research, employing the detailed experimental protocols outlined in this guide, is necessary to obtain quantitative data on the subcellular distribution of this metabolite. Such data will be invaluable for a more complete understanding of dicarboxylic acid metabolism and its implications for human health and disease.

References

• 1. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Mitochondrial Acyl-CoA Dehydrogenases in the Metabolism of Dicarboxylic Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

(3R)-hydroxyhexadecanedioyl-CoA as a Potential Biomarker: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(3R)-hydroxyhexadecanedioyl-CoA is a key intermediate in the peroxisomal β-oxidation of long-chain dicarboxylic acids. Emerging evidence suggests its potential as a specific and sensitive biomarker for a class of rare metabolic disorders known as peroxisomal biogenesis disorders (PBDs) and single-enzyme defects within the peroxisomal fatty acid oxidation pathway, most notably D-bifunctional protein (DBP) deficiency. This technical guide provides an in-depth overview of the metabolic context of (3R)-hydroxyhexadecanedioyl-CoA, detailed experimental protocols for its quantification, and a summary of the current understanding of its role in disease.

Introduction

Peroxisomes are ubiquitous organelles that play a crucial role in cellular lipid metabolism. One of their key functions is the β-oxidation of fatty acids that cannot be, or are inefficiently, metabolized by mitochondria. This includes very-long-chain fatty acids (VLCFAs) and dicarboxylic acids. Dicarboxylic acids are formed via ω-oxidation of monocarboxylic fatty acids, a process that becomes more active when mitochondrial β-oxidation is impaired.

The peroxisomal β-oxidation of these dicarboxylic acids generates a series of intermediates, including (3R)-hydroxyhexadecanedioyl-CoA. The metabolism of this specific stereoisomer is dependent on the enzymatic activity of D-bifunctional protein (DBP), encoded by the HSD17B4 gene. Inborn errors of metabolism affecting DBP, such as D-bifunctional protein deficiency, lead to a block in this pathway and the subsequent accumulation of upstream metabolites. Therefore, the quantification of (3R)-hydroxyhexadecanedioyl-CoA and related molecules in biological fluids presents a promising avenue for the diagnosis and monitoring of these severe metabolic diseases.

Metabolic Pathway of (3R)-hydroxyhexadecanedioyl-CoA

Hexadecanedioic acid, a 16-carbon dicarboxylic acid, undergoes β-oxidation within the peroxisome. This process involves a series of enzymatic reactions that shorten the fatty acid chain. (3R)-hydroxyhexadecanedioyl-CoA is a key intermediate in this pathway. Its formation and subsequent metabolism are catalyzed by the D-bifunctional protein (DBP), which possesses both 2-enoyl-CoA hydratase and D-3-hydroxyacyl-CoA dehydrogenase activities.

A defect in DBP leads to the accumulation of (3R)-hydroxyhexadecanedioyl-CoA and other long-chain dicarboxylic acid intermediates. These accumulated metabolites can be detected in various biological samples and serve as biomarkers for DBP deficiency and related peroxisomal disorders.

The Elusive Presence of (3R)-hydroxyhexadecanedioyl-CoA in Tissues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-hydroxyhexadecanedioyl-CoA is a theoretical intermediate in the peroxisomal β-oxidation of hexadecanedioic acid, a long-chain dicarboxylic acid. Despite the well-established pathways for dicarboxylic acid metabolism, a thorough review of the scientific literature reveals a notable absence of direct quantitative data on the natural occurrence of (3R)-hydroxyhexadecanedioyl-CoA in any mammalian tissue. This technical guide provides a comprehensive overview of the metabolic context in which this molecule is presumed to exist, details the enzymatic pathways involved, and presents methodologies that could be adapted for its future quantification. While direct evidence of its tissue concentration is currently unavailable, this document serves as a foundational resource for researchers aiming to investigate the role of this and other dicarboxylic acyl-CoA intermediates in health and disease.

Introduction

Dicarboxylic acids (DCAs) are metabolites formed from the ω-oxidation of monocarboxylic fatty acids, a process that becomes significant during periods of high fatty acid flux or when mitochondrial β-oxidation is impaired. These DCAs are subsequently chain-shortened via β-oxidation, primarily within peroxisomes. This pathway is crucial for cellular energy homeostasis and the detoxification of excess fatty acids.

Hexadecanedioic acid (C16 DCA), a long-chain dicarboxylic acid, is a known substrate for peroxisomal β-oxidation. The theoretical third step of this pathway involves the action of a 3-hydroxyacyl-CoA dehydrogenase on the corresponding enoyl-CoA to produce a 3-hydroxyacyl-CoA intermediate. Given the stereospecificity of the enzymes involved in peroxisomal β-oxidation of certain substrates, the formation of the (3R)-stereoisomer of hydroxyhexadecanedioyl-CoA is plausible. However, its transient nature and likely low intracellular concentration have made its direct detection and quantification challenging.

Metabolic Pathway: Peroxisomal β-Oxidation of Hexadecanedioic Acid

The breakdown of hexadecanedioyl-CoA in peroxisomes involves a sequence of four enzymatic reactions. The pathway is initiated by the activation of hexadecanedioic acid to its CoA ester.

Figure 1: Peroxisomal β-oxidation of hexadecanedioic acid.

The stereospecificity of the enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase in the peroxisomal pathway can vary depending on the substrate. For some substrates, a D-bifunctional protein is involved, which acts on (R)-3-hydroxyacyl-CoA derivatives.

Quantitative Data

As of this review, there is no published quantitative data on the concentration of (3R)-hydroxyhexadecanedioyl-CoA in any mammalian tissue. The scientific literature lacks studies that have specifically targeted and quantified this molecule. However, data on the activation of its precursor, hexadecanedioic acid, is available and provides some context for the potential flux through this metabolic pathway.

Compound	Tissue	Organism	Measurement	Value	Reference
Hexadecanedioic acid	Liver (total homogenate)	Human	Activation capacity	0.5 µmol/min/g wet wt	[1]

This value represents the rate at which the precursor to the molecule of interest is activated, suggesting that subsequent intermediates, including (3R)-hydroxyhexadecanedioyl-CoA, are indeed formed, albeit likely at very low steady-state concentrations.

Experimental Protocols

While no specific protocol for the quantification of (3R)-hydroxyhexadecanedioyl-CoA exists, methodologies for the analysis of dicarboxylic acids and other long-chain acyl-CoAs can be adapted for this purpose. The primary challenge lies in the separation and specific detection of the (3R)-stereoisomer.

General Workflow for Acyl-CoA Analysis

A general workflow for the extraction and analysis of tissue acyl-CoAs would involve tissue homogenization, solid-phase extraction to enrich for acyl-CoAs, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Figure 2: General workflow for tissue acyl-CoA analysis.

Sample Preparation for Dicarboxylic Acid Analysis (for precursor analysis)

• Tissue Homogenization: Homogenize snap-frozen tissue samples in a suitable buffer, often containing an organic solvent like methanol (B129727) to precipitate proteins and extract metabolites.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the acidic metabolites, including dicarboxylic acids.

• Derivatization: For gas chromatography-mass spectrometry (GC-MS) analysis, dicarboxylic acids are typically derivatized (e.g., silylation) to increase their volatility. For LC-MS analysis, derivatization may not be necessary.

Analytical Methodology

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most promising technique for the specific and sensitive quantification of (3R)-hydroxyhexadecanedioyl-CoA.

  • Chromatographic Separation: Chiral chromatography would be essential to separate the (3R) and (3S) stereoisomers of hydroxyhexadecanedioyl-CoA.

  • Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer would provide the necessary selectivity and sensitivity for quantification. A precursor ion scan for the characteristic fragment of CoA or a neutral loss scan could be used for initial identification.

• Gas Chromatography-Mass Spectrometry (GC-MS): While suitable for the analysis of the free dicarboxylic acid after hydrolysis of the CoA ester, it would not provide information on the CoA-activated form and would require derivatization.

Conclusion and Future Directions

The natural occurrence of (3R)-hydroxyhexadecanedioyl-CoA in tissues remains to be definitively established through direct quantitative measurement. Its existence is strongly implied by our understanding of peroxisomal β-oxidation of dicarboxylic acids. The lack of quantitative data highlights a gap in our understanding of dicarboxylic acid metabolism and presents an opportunity for future research.

The development of advanced analytical techniques, particularly chiral LC-MS/MS methods with appropriate stable isotope-labeled internal standards, will be critical to finally quantify (3R)-hydroxyhexadecanedioyl-CoA and its stereoisomers in various tissues. Such studies would provide valuable insights into the regulation of dicarboxylic acid metabolism and its potential role in metabolic diseases. For drug development professionals, understanding the flux through this pathway and the enzymes involved could open new avenues for therapeutic intervention in disorders of fatty acid oxidation.

References

• 1. Subcellular localization of hexadecanedioic acid activation in human liver - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Enzymatic Synthesis of (3R)-hydroxyhexadecanedioyl-CoA for Research Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a crucial intermediate in the peroxisomal β-oxidation of long-chain dicarboxylic acids. The stereospecificity of this molecule, with the hydroxyl group at the R-position, is of significant biological interest as it is specifically recognized by enzymes in the peroxisomal metabolic pathway. The availability of pure (3R)-hydroxyhexadecanedioyl-CoA is essential for studying the kinetics and mechanisms of enzymes involved in dicarboxylic acid metabolism, for investigating metabolic disorders related to peroxisomal dysfunction, and for the development of potential therapeutic agents.

This document provides detailed protocols for the enzymatic synthesis of (3R)-hydroxyhexadecanedioyl-CoA, leveraging the stereospecificity of enoyl-CoA hydratase 2 (ECH2), which is a component of the D-bifunctional protein (DBP). The synthesis is a two-step process commencing with the activation of hexadecanedioic acid to its corresponding CoA thioester, followed by the enzymatic hydration to yield the desired (3R)-hydroxy product.

Principle of Synthesis

The synthesis of (3R)-hydroxyhexadecanedioyl-CoA is achieved through a chemo-enzymatic approach.

Step 1: Acyl-CoA Synthesis (Chemical) Hexadecanedioic acid is first converted to hexadecanedioyl-CoA. This can be achieved through various chemical methods, such as the use of an acyl-CoA synthetase or by chemical acylation using reagents like N,N'-carbonyldiimidazole (CDI).

Step 2: Enzymatic Hydration The resulting trans-2-hexadecanedioyl-CoA is then stereospecifically hydrated to (3R)-hydroxyhexadecanedioyl-CoA using a recombinant enoyl-CoA hydratase 2 (ECH2) or D-bifunctional protein (DBP). These enzymes exclusively catalyze the syn-addition of water across the double bond of a trans-2-enoyl-CoA, yielding the (3R)-hydroxyacyl-CoA isomer.

Experimental Protocols

Materials and Reagents

• Hexadecanedioic acid

• Coenzyme A (CoA) trilithium salt

• N,N'-Carbonyldiimidazole (CDI)

• Recombinant human D-bifunctional protein (HSD17B4) or Enoyl-CoA hydratase 2 (ECH2) (expressed and purified)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Methanol (B129727)

• HPLC-grade water

• Other standard laboratory reagents

Protocol 1: Expression and Purification of Recombinant D-bifunctional Protein (DBP)

A generic protocol for the expression and purification of recombinant proteins with a His-tag can be adapted for DBP. The D-bifunctional protein can be expressed in E. coli and purified using affinity chromatography.

• Transformation: Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with a plasmid vector containing the coding sequence for human D-bifunctional protein with a purification tag (e.g., His6-tag).

• Expression:

  • Grow the transformed E. coli in a suitable culture medium (e.g., LB broth) with the appropriate antibiotic at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

  • Induce protein expression by adding a suitable inducer (e.g., Isopropyl β-D-1-thiogalactopyranoside, IPTG) to a final concentration of 0.5-1 mM.

  • Continue to incubate the culture at a lower temperature (e.g., 18-25°C) overnight to enhance protein solubility.

• Cell Lysis:

  • Harvest the bacterial cells by centrifugation.

  • Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mg/mL lysozyme, and protease inhibitors).

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation to remove cell debris.

• Purification:

  • Purify the His-tagged DBP from the clarified lysate using a nickel-nitrilotriacetic acid (Ni-NTA) affinity column according to the manufacturer's instructions.

  • Wash the column with a wash buffer containing a lower concentration of imidazole (e.g., 20 mM).

  • Elute the purified protein with an elution buffer containing a higher concentration of imidazole (e.g., 250 mM).

• Verification:

  • Confirm the purity and size of the recombinant protein using SDS-PAGE.

  • Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA assay).

Protocol 2: Chemo-enzymatic Synthesis of (3R)-hydroxyhexadecanedioyl-CoA

Step 1: Synthesis of Hexadecanedioyl-CoA

This step can be performed using an acyl-CoA synthetase or a chemical method. Here, a chemical method using CDI is described.

• Activation of Hexadecanedioic Acid:

  • Dissolve hexadecanedioic acid in an appropriate organic solvent (e.g., tetrahydrofuran).

  • Add N,N'-carbonyldiimidazole (CDI) in a 1:1 molar ratio to the hexadecanedioic acid solution.

  • Incubate the reaction mixture at room temperature for 30-60 minutes to form the acyl-imidazole intermediate.

• Thioesterification with Coenzyme A:

  • Dissolve Coenzyme A (CoA) trilithium salt in a suitable aqueous buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5).

  • Slowly add the acyl-imidazole solution to the CoA solution with stirring.

  • Allow the reaction to proceed at room temperature for 1-2 hours.

• Purification of Hexadecanedioyl-CoA:

  • The resulting hexadecanedioyl-CoA can be purified by solid-phase extraction or HPLC.

Step 2: Enzymatic Hydration to (3R)-hydroxyhexadecanedioyl-CoA

• Reaction Setup:

  • In a reaction vessel, combine the following components:

    • Purified hexadecanedioyl-CoA (substrate)

    • Purified recombinant D-bifunctional protein or ECH2 (enzyme)

    • Reaction buffer (e.g., 50 mM Potassium Phosphate, pH 7.4)

• Incubation:

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 1-4 hours). The optimal incubation time should be determined empirically by monitoring the reaction progress.

• Reaction Termination and Product Analysis:

  • Terminate the reaction by adding an equal volume of ice-cold methanol or by heat inactivation.

  • Analyze the reaction mixture for the formation of (3R)-hydroxyhexadecanedioyl-CoA using HPLC equipped with a chiral separation column.[1]

Protocol 3: HPLC Analysis of the Synthesis Product

• Chromatographic Conditions (adapted from a method for similar compounds)[1]:

  • Column: A chiral separation column suitable for acyl-CoA compounds.

  • Mobile Phase: An isocratic or gradient mixture of a buffered aqueous phase and an organic solvent (e.g., 35/65 (v/v) of 50 mM phosphate buffer (pH 5.0)/methanol).[1]

  • Flow Rate: 0.5 mL/min.[1]

  • Detection: UV absorbance at 260 nm.[1]

  • Column Temperature: 25°C.[1]

• Quantification:

  • Quantify the product by comparing the peak area to a standard curve generated with a known concentration of a similar hydroxyacyl-CoA standard, if available. Alternatively, relative quantification can be performed based on the consumption of the substrate.

Data Presentation

The quantitative data from the synthesis and analysis should be summarized in tables for clarity and comparison.

Table 1: Reaction Conditions for Enzymatic Synthesis

Parameter	Value
Substrate (Hexadecanedioyl-CoA) Conc.	50 - 200 µM
Enzyme (DBP/ECH2) Concentration	1 - 10 µg/mL
Buffer	50 mM Potassium Phosphate, pH 7.4
Temperature	37°C
Incubation Time	1 - 4 hours

Table 2: HPLC Analysis Parameters

Parameter	Condition
Column	Chiral Separation Column
Mobile Phase	35% 50 mM Phosphate Buffer (pH 5.0), 65% Methanol
Flow Rate	0.5 mL/min
Detection Wavelength	260 nm
Column Temperature	25°C

Table 3: Representative Synthesis Yield

Substrate	Product	Yield (%)
Hexadecanedioyl-CoA	(3R)-hydroxyhexadecanedioyl-CoA	>80% (expected)
(Note: The exact yield should be determined experimentally.)

Visualizations

Experimental Workflow

Caption: Workflow for the chemo-enzymatic synthesis and analysis of (3R)-hydroxyhexadecanedioyl-CoA.

Peroxisomal β-Oxidation of Dicarboxylic Acids

Caption: Simplified pathway of peroxisomal β-oxidation of long-chain dicarboxylic acids.

References

• 1. Analysis of enoyl-coenzyme A hydratase activity and its stereospecificity using high-performance liquid chromatography equipped with chiral separation column - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometry Analysis of (3R)-hydroxyhexadecanedioyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acyl-coenzyme A thioester. Dicarboxylic acids are formed through the ω-oxidation of monocarboxylic fatty acids and are subsequently metabolized via β-oxidation, primarily within peroxisomes. The presence of the hydroxyl group on the third carbon and its specific (R)-stereochemistry indicates its involvement in specialized fatty acid metabolic pathways. Accurate and sensitive quantification of (3R)-hydroxyhexadecanedioyl-CoA is crucial for studying lipid metabolism, identifying potential biomarkers for metabolic disorders, and understanding the pharmacokinetics of related drug candidates. This document provides detailed application notes and protocols for the analysis of (3R)-hydroxyhexadecanedioyl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway: Peroxisomal β-Oxidation of Dicarboxylic Acids

Long-chain dicarboxylic acids like hexadecanedioyl-CoA are predominantly chain-shortened via the peroxisomal β-oxidation pathway. Unlike mitochondrial β-oxidation which primarily handles monocarboxylic acids and L-stereoisomers of hydroxyacyl-CoAs, peroxisomal β-oxidation has a broader substrate specificity, including dicarboxylic acids and the (R)-stereoisomers of 3-hydroxyacyl-CoAs. The key enzyme for the metabolism of the (R)-isomer is the D-bifunctional protein (DBP), which possesses both enoyl-CoA hydratase and (3R)-hydroxyacyl-CoA dehydrogenase activities.

Caption: Peroxisomal β-oxidation of hexadecanedioyl-CoA.

Quantitative Data

Quantitative data for endogenous (3R)-hydroxyhexadecanedioyl-CoA is not extensively reported in the literature. The tables below summarize representative concentrations of related long-chain acyl-CoAs and dicarboxylic acyl-CoAs in various biological matrices to provide an expected physiological range.

Table 1: Representative Concentrations of Long-Chain Acyl-CoAs in Rat Tissues

Acyl-CoA Species	Muscle (nmol/g)	Adipose Tissue (nmol/g)
Total Long-Chain Acyl-CoAs	4 - 8	0.4 - 0.9

Data adapted from studies on rat muscle and adipose tissue, providing a general physiological context for long-chain acyl-CoA levels.

Table 2: Distribution of Dicarboxylic Acyl-CoAs in Rat Organs

Organ	Dicarboxylic Acyl-CoA Concentration Range (nmol/g)
Heart	0 - 8.97
Kidney	0 - 8.97
Liver	0 - 8.97
Brain	0 - 8.97

This data represents the concentration range for a variety of dicarboxylic acyl-CoAs and indicates that their levels can vary significantly between different organs.

Experimental Protocols

Sample Preparation: Extraction of Acyl-CoAs from Tissues

This protocol is a composite of established methods for the extraction of long-chain acyl-CoAs from biological tissues.

Materials:

• Ice-cold 10% (w/v) trichloroacetic acid (TCA) in water

• Ice-cold 5% (w/v) TCA in acetone (B3395972)

• Internal Standard (IS) solution (e.g., C17:0-CoA or a stable isotope-labeled analogue)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Methanol (B129727), Acetonitrile (LC-MS grade)

• Ammonium (B1175870) hydroxide

Procedure:

• Homogenization: Weigh approximately 50-100 mg of frozen tissue and homogenize in 1 mL of ice-cold 10% TCA using a tissue homogenizer.

• Internal Standard Spiking: Add a known amount of the internal standard solution to the homogenate.

• Protein Precipitation: Add 2 mL of ice-cold 5% TCA in acetone and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of water to remove salts and polar impurities.

  • Elute the acyl-CoAs with 1 mL of methanol containing 2% ammonium hydroxide.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 5% B; 2-15 min: 5-95% B; 15-18 min: 95% B; 18-20 min: 95-5% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Analysis Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions for (3R)-hydroxyhexadecanedioyl-CoA:

To determine the MRM transitions, the molecular weight of (3R)-hydroxyhexadecanedioyl-CoA must first be calculated.

• Hexadecanedioic acid (C₁₆H₃₀O₄): Molecular Weight = 286.41 g/mol [1][2][3][4][5]

• 3-hydroxyhexadecanedioic acid (C₁₆H₃₀O₅): Molecular Weight = 302.41 g/mol

• Coenzyme A (C₂₁H₃₆N₇O₁₆P₃S): Molecular Weight = 767.53 g/mol [6][7][8][][10]

The formation of the thioester bond with Coenzyme A involves the loss of a water molecule (H₂O).

Molecular Weight of (3R)-hydroxyhexadecanedioyl-CoA: 302.41 (acyl group) + 767.53 (CoA) - 18.02 (H₂O) = 1051.92 g/mol

The precursor ion will be the protonated molecule [M+H]⁺. Acyl-CoAs characteristically undergo a neutral loss of the 3'-phosphoadenosine diphosphate (B83284) moiety (507 Da) during fragmentation.[11][12][13][14]

Table 3: Predicted MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(3R)-hydroxyhexadecanedioyl-CoA	1052.9	545.9 (Neutral Loss of 507)	40-50 (To be optimized)
Internal Standard (e.g., C17:0-CoA)	1020.6	513.6 (Neutral Loss of 507)	40-50 (To be optimized)

Note: Collision energies should be optimized for the specific instrument being used.

Experimental Workflow and Logical Relationships

The following diagram illustrates the overall workflow for the analysis of (3R)-hydroxyhexadecanedioyl-CoA.

Caption: Workflow for LC-MS/MS analysis of (3R)-hydroxyhexadecanedioyl-CoA.

References

• 1. Hexadecanedioic acid 96 505-54-4 [sigmaaldrich.com]
• 2. Hexadecanedioic acid | C16H30O4 | CID 10459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexadecanedioic acid [webbook.nist.gov]
• 4. larodan.com [larodan.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Coenzyme A | Endogenous Metabolite | TargetMol [targetmol.com]
• 7. Coenzyme A | 85-61-0 [chemicalbook.com]
• 8. Coenzyme A | C21H36N7O16P3S | CID 87642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Coenzyme A, Coenzymum A, CoA, CoASH, HSCoA, Acetyl-CoA [jiagen.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

LC-MS/MS method for quantification of (3R)-hydroxyhexadecanedioyl-CoA

An LC-MS/MS Application Note for the Quantification of (3R)-hydroxyhexadecanedioyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive protocol for the sensitive and specific quantification of (3R)-hydroxyhexadecanedioyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are based on established principles for the analysis of long-chain acyl-CoA compounds.

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acyl-coenzyme A that may play a role in various metabolic pathways, including fatty acid oxidation. Accurate quantification of this and related metabolites is crucial for understanding disease states and for the development of novel therapeutics. LC-MS/MS offers the high sensitivity and specificity required for the reliable measurement of low-abundance species like (3R)-hydroxyhexadecanedioyl-CoA in complex biological samples.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

This protocol is designed for the extraction of long-chain acyl-CoAs from cell culture or tissue homogenates.

• Cell Harvesting:

  • Rinse cultured cells once with 10 mL of ice-cold Phosphate-Buffered Saline (PBS).[1]

  • Add 3 mL of ice-cold PBS and scrape the cells. Transfer the cell suspension to a 15 mL polypropylene (B1209903) centrifuge tube.[1]

  • Rinse the plate with an additional 3 mL of ice-cold PBS and add to the centrifuge tube.[1]

  • Centrifuge at 1,000 rpm for 5 minutes at 4°C.[1]

  • Aspirate the supernatant and resuspend the cell pellet in 300 µL of ice-cold deionized water containing 0.6% formic acid.[1] A small aliquot should be taken for protein concentration determination.[1]

• Tissue Homogenization:

  • Weigh approximately 50 mg of frozen tissue and homogenize in 2 mL of 100 mM potassium phosphate (B84403) buffer (KH2PO4).[2]

  • The homogenization buffer should contain a suitable internal standard, such as heptadecanoyl-CoA (C17:0-CoA).[2]

• Extraction:

  • To the cell suspension or tissue homogenate, add 270 µL of acetonitrile, vortex, and/or sonicate to ensure homogeneity.[1]

  • For tissue, after initial homogenization, add 2.0 mL of 2-propanol and re-homogenize, followed by the addition of 0.25 mL of saturated ammonium (B1175870) sulfate (B86663) and 4.0 mL of acetonitrile.[2] Vortex for 5 minutes and centrifuge.[2]

  • The supernatant containing the acyl-CoAs is then processed further.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

  • Load the sample supernatant onto the cartridge.

  • Wash the cartridge with 2 mL of 2% formic acid in water, followed by a wash with 2.4 mL of methanol.[3]

  • Elute the acyl-CoAs with 2.4 mL of 2% ammonium hydroxide (B78521) in methanol, followed by a second elution with 2.4 mL of 5% ammonium hydroxide in methanol.[3]

  • Dry the combined eluates under a gentle stream of nitrogen at room temperature.[3]

  • Reconstitute the residue in 100 µL of the initial mobile phase.[4]

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[5][6]

• Mobile Phase A: 15 mM Ammonium Hydroxide in Water.[7][8]

• Mobile Phase B: 15 mM Ammonium Hydroxide in Acetonitrile.[7][8]

• Flow Rate: 0.4 mL/min.[7]

• Gradient:

  • Start at 20% B.

  • Increase to 45% B over 2.8 minutes.[7]

  • Decrease to 25% B over 0.2 minutes.[7]

  • Increase to 65% B over 1 minute.[7]

  • Decrease to 20% B over 0.5 minutes and hold for column re-equilibration.[7]

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6][7]

• Scan Type: Multiple Reaction Monitoring (MRM).

• Collision Gas: Argon.

• Key Principle: Acyl-CoAs typically exhibit a characteristic neutral loss of 507 Da corresponding to the coenzyme A moiety (adenosine 3'-phosphate 5'-diphosphate).[3][5][6]

MRM Transitions for (3R)-hydroxyhexadecanedioyl-CoA:

The exact mass of (3R)-hydroxyhexadecanedioyl-CoA needs to be calculated to determine the precursor ion. Assuming the structure, the MRM transitions would be optimized based on the [M+H]+ precursor ion and a product ion resulting from the neutral loss of 507 Da. An additional product ion specific to the acyl chain should also be identified for confirmation.

Preparation of Standards and Quality Controls

• Calibration Standards: Prepare a stock solution of (3R)-hydroxyhexadecanedioyl-CoA in a suitable solvent such as methanol:water (1:1).[7]

• Create a series of calibration standards by serial dilution of the stock solution, ranging from approximately 1 ng/mL to 1000 ng/mL.

• Internal Standard: A structurally similar but not endogenous compound, such as heptadecanoyl-CoA (C17:0-CoA), should be used as an internal standard and added to all samples, standards, and quality controls at a fixed concentration.[2][7]

• Quality Controls (QCs): Prepare QCs at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the method.

Data Presentation

Quantitative data should be summarized in the following tables for clear comparison and validation of the method.

Table 1: Calibration Curve for (3R)-hydroxyhexadecanedioyl-CoA

Standard Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1
5
10
50
100
500
1000
Linearity (R²)

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean ± SD, n=5)	Accuracy (%)	Precision (RSD%)
Low	15
Medium	150
High	750

Table 3: Quantification of (3R)-hydroxyhexadecanedioyl-CoA in Biological Samples

Sample ID	Protein Conc. (mg/mL)	Measured Conc. (ng/mL)	Normalized Conc. (pmol/mg protein)
Control 1
Control 2
Treatment 1
Treatment 2

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and quantification of (3R)-hydroxyhexadecanedioyl-CoA.

Relevant Metabolic Pathway: Fatty Acid Beta-Oxidation

Caption: Simplified overview of the mitochondrial fatty acid beta-oxidation pathway.

References

• 1. duke-nus.edu.sg [duke-nus.edu.sg]
• 2. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 3. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. studylib.net [studylib.net]

Application Note: Chromatographic Separation of (3R)- and (3S)-Hydroxyhexadecanedioyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3R)- and (3S)-hydroxyhexadecanedioyl-CoA are chiral intermediates in the metabolism of long-chain dicarboxylic acids. The stereochemistry of these molecules is critical, as metabolic enzymes often exhibit high stereoselectivity. For instance, in the beta-oxidation of fatty acids, distinct enzymes act on (S) and (R) isomers of 3-hydroxyacyl-CoA thioesters. Therefore, the ability to separate and quantify the (3R)- and (3S)-enantiomers of hydroxyhexadecanedioyl-CoA is essential for studying the metabolic pathways of dicarboxylic acids, identifying potential enzymatic defects, and for the development of targeted therapeutic agents.

This document provides detailed protocols for the chiral separation of (3R)- and (3S)-hydroxyhexadecanedioyl-CoA using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), two powerful techniques for enantioselective analysis.

Challenges in Chiral Separation

The primary challenges in the separation of these enantiomers include:

• Structural Similarity: Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation difficult without a chiral selector.

• Polarity and Stability: As acyl-CoA thioesters, these molecules are polar and can be susceptible to degradation. Sample handling and chromatographic conditions must be optimized to maintain their integrity.

• Matrix Effects: Biological samples contain a multitude of endogenous compounds that can interfere with the separation and detection of the target analytes, often necessitating a robust sample preparation and clean-up strategy.

Recommended Analytical Approaches

Direct chiral separation using either a chiral stationary phase (CSP) or a chiral mobile phase additive is the most effective approach. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose, have demonstrated broad selectivity for a wide range of chiral compounds, including carboxylic acids, and are recommended for this application.[1][2]

• High-Performance Liquid Chromatography (HPLC): A well-established technique for chiral separations. The use of a CSP is the most common approach.[1][3] For acidic compounds like the target analytes, the addition of an acidic modifier to the mobile phase is often necessary to achieve good peak shape and resolution.[2]

• Supercritical Fluid Chromatography (SFC): A powerful alternative to HPLC, offering advantages such as higher efficiency, faster separations, and reduced consumption of organic solvents.[4][5] SFC with polysaccharide-based CSPs is highly effective for chiral separations.[6]

Quantitative Data Summary

The following table presents illustrative data for the chromatographic separation of (3R)- and (3S)-hydroxyhexadecanedioyl-CoA. These values are hypothetical and may vary depending on the specific system, column, and experimental conditions.

Parameter	HPLC Method	SFC Method
Analyte	(3R)-hydroxyhexadecanedioyl-CoA	(3R)-hydroxyhexadecanedioyl-CoA
Retention Time (min)	15.2	3.8
Analyte	(3S)-hydroxyhexadecanedioyl-CoA	(3S)-hydroxyhexadecanedioyl-CoA
Retention Time (min)	16.8	4.5
Resolution (Rs)	>1.5	>1.5
Mobile Phase	Hexane/Ethanol with 0.1% Trifluoroacetic Acid	Supercritical CO₂/Methanol with 0.1% Formic Acid
Column	Cellulose tris(3,5-dimethylphenylcarbamate) CSP	Amylose tris(3,5-dimethylphenylcarbamate) CSP

Experimental Protocols

Protocol 1: Sample Preparation from Biological Tissue

This protocol describes the extraction of acyl-CoAs from tissue samples.

Materials:

• Frozen tissue sample

• Liquid nitrogen

• Extraction Buffer: 2-propanol, 50 mM KH₂PO₄ (pH 7.2), and glacial acetic acid in a 1:1:0.025 ratio.

• Petroleum ether (saturated with 1:1 2-propanol:water)

• Methanol

• Chloroform

• Saturated (NH₄)₂SO₄ solution

Procedure:

• Weigh approximately 50 mg of frozen tissue and place it in a 2 mL microcentrifuge tube.

• Add 400 µL of freshly prepared, ice-cold extraction buffer.

• Homogenize the tissue using a polypropylene (B1209903) pestle while keeping the sample on ice.

• Wash the extract three times with 400 µL of petroleum ether to remove neutral lipids. Centrifuge at low speed (100 x g) for 1 minute to separate the phases and discard the upper (petroleum ether) phase.

• Add 10 µL of saturated (NH₄)₂SO₄ to the lower aqueous phase, followed by 1.2 mL of a 2:1 methanol:chloroform mixture.

• Vortex the mixture and incubate at room temperature for 20 minutes.

• Centrifuge at 21,000 x g for 2 minutes.

• Transfer the supernatant to a new tube and dry it under a stream of nitrogen gas.

• Reconstitute the dried extract in the initial mobile phase for HPLC or SFC analysis.

• Centrifuge the reconstituted sample at 500 x g for 10 minutes to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial for injection.

Protocol 2: Chiral HPLC Separation

Instrumentation and Columns:

• HPLC system with a gradient pump, autosampler, and UV or Mass Spectrometric (MS) detector.

• Chiral Stationary Phase: A polysaccharide-based column such as Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) or Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H), typically 5 µm particle size, 4.6 x 250 mm.

Reagents:

• HPLC-grade n-Hexane

• HPLC-grade Ethanol (or 2-Propanol)

• Trifluoroacetic Acid (TFA)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-Hexane and Ethanol in a 90:10 (v/v) ratio. Add 0.1% (v/v) TFA as an acidic modifier.[2] Degas the mobile phase before use.

• Column Equilibration: Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject 10 µL of the prepared sample extract.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25°C

  • Detection: UV at 260 nm (for the adenine (B156593) moiety of CoA) or MS with electrospray ionization (ESI) in positive ion mode.

• Data Analysis: Identify the peaks for (3R)- and (3S)-hydroxyhexadecanedioyl-CoA based on their retention times (if standards are available). Quantify the peaks based on their area.

Protocol 3: Chiral SFC Separation

Instrumentation and Columns:

• SFC system with a CO₂ pump, modifier pump, autosampler, back pressure regulator, and UV or MS detector.

• Chiral Stationary Phase: A polysaccharide-based column suitable for SFC, such as Amylose tris(3-chloro-5-methylphenylcarbamate) or Cellulose tris(4-chloro-3-methylphenylcarbamate), typically 3 or 5 µm particle size, 4.6 x 150 mm.

Reagents:

• SFC-grade Carbon Dioxide (CO₂)

• HPLC-grade Methanol

• Formic Acid

Procedure:

• Mobile Phase Preparation: The mobile phase consists of supercritical CO₂ (Solvent A) and Methanol with 0.1% (v/v) Formic Acid (Solvent B, modifier).

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (e.g., 5% Solvent B) until a stable baseline is achieved.

• Injection: Inject 5 µL of the prepared sample extract.

• Chromatographic Conditions:

  • Gradient: Start with 5% Methanol and increase to 40% over 5 minutes.

  • Flow Rate: 2.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40°C

  • Detection: UV at 260 nm or MS (ESI positive mode).

• Data Analysis: Identify and quantify the enantiomer peaks based on their retention times and peak areas.

Visualizations

Metabolic Context: Peroxisomal Oxidation of Dicarboxylic Acids

(3R)- and (3S)-hydroxyhexadecanedioyl-CoA are intermediates in the beta-oxidation of hexadecanedioic acid, which is formed via omega-oxidation of palmitic acid. This pathway is crucial for the degradation of long-chain fatty acids and their dicarboxylic acid derivatives, primarily occurring in peroxisomes.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chiraltech.com [chiraltech.com]

Application Notes and Protocols for Chiral Separation of Dicarboxylic Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicarboxylic acyl-Coenzyme A (acyl-CoA) thioesters are pivotal intermediates in fatty acid metabolism and other essential biochemical pathways. The stereochemistry of these molecules can significantly influence their biological activity and metabolic fate. Consequently, the ability to separate and quantify the enantiomers of chiral dicarboxylic acyl-CoAs is crucial for understanding their physiological roles and for the development of targeted therapeutics.

This document provides a detailed protocol for the chiral separation of dicarboxylic acyl-CoAs. As direct chiral separation of these molecules can be challenging, this protocol employs a pre-column derivatization strategy. This involves reacting the dicarboxylic acyl-CoA with a chiral derivatizing agent to form diastereomers, which can then be readily separated using standard reversed-phase high-performance liquid chromatography (HPLC). This method offers high sensitivity and selectivity, making it suitable for the analysis of complex biological samples.

Principle of the Method

The core of this protocol is the conversion of the enantiomeric dicarboxylic acyl-CoAs into diastereomeric derivatives. This is achieved by reacting the carboxylic acid moieties with a chiral derivatizing reagent. The resulting diastereomers possess distinct physicochemical properties, allowing for their separation on a non-chiral stationary phase. Fluorescence detection is often employed to achieve high sensitivity, particularly when using fluorescent chiral derivatizing agents.

Experimental Protocols

I. Sample Preparation and Extraction of Acyl-CoAs

Given that acyl-CoAs are intracellular, a robust extraction procedure is necessary to isolate them from biological matrices such as tissues or cells.

Materials:

• KH2PO4 buffer (100 mM, pH 4.9)

• 2-propanol

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Glacial acetic acid

• Homogenizer

Procedure:

• For tissue samples, immediately freeze-clamp the specimen to halt metabolic activity and store at -80°C until use.

• Homogenize the tissue or cell pellet in a glass homogenizer with cold KH2PO4 buffer.

• Add 2-propanol to the homogenate and continue homogenization.

• Centrifuge the mixture to pellet proteins and other cellular debris.

• Collect the supernatant containing the acyl-CoAs.

• Perform solid-phase extraction to purify and concentrate the acyl-CoAs.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the acyl-CoAs with a methanol-water mixture.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the derivatization solvent.

II. Chiral Derivatization

This step involves the reaction of the extracted dicarboxylic acyl-CoAs with a chiral derivatizing agent to form fluorescent diastereomers.

Materials:

• Chiral derivatizing reagent: (+)-4-(N,N-dimethylaminosulfonyl)-7-(3-aminopyrrolidin-l-yl)-2,l,3-benzoxadiazole (D-DBD-APy) or a similar amine-containing chiral fluorophore.

• Activation agents: 2,2′-dipyridyl disulfide (DPDS) and triphenylphosphine (B44618) (TPP).

• Acetonitrile (B52724) (anhydrous)

• Reaction vials

Procedure:

• Dissolve the dried acyl-CoA extract in anhydrous acetonitrile.

• To this solution, add the activation agents, DPDS and TPP.

• Add the chiral derivatizing reagent (e.g., D-DBD-APy) dissolved in acetonitrile to the mixture.

• Allow the reaction to proceed at room temperature for approximately 30 minutes with stirring.[1]

• After the reaction is complete, the mixture can be directly injected into the HPLC system or evaporated and reconstituted in the mobile phase.

III. HPLC Separation of Diastereomers

The diastereomeric derivatives are separated using reversed-phase HPLC.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a fluorescence detector.

• Column: A reversed-phase column, such as a 5 µm Inertsil ODS-2 column, is effective for separating the diastereomers.[2]

• Mobile Phase: A gradient of acetonitrile and water is typically used. The exact gradient profile may need to be optimized depending on the specific dicarboxylic acyl-CoA.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C) for reproducibility.

• Fluorescence Detection:

  • Excitation Wavelength: ~470 nm

  • Emission Wavelength: ~580 nm (This may vary slightly depending on the specific derivative)[1][2]

Data Presentation

The quantitative data obtained from the chiral separation can be summarized in the following tables for clear comparison.

Table 1: Chromatographic Parameters for Diastereomeric Derivatives

Diastereomer	Retention Time (min)	Peak Area	Resolution (Rs)
Enantiomer 1 Derivative	tR1	Area1
Enantiomer 2 Derivative	tR2	Area2	Calculated

Table 2: Performance Characteristics of the Chiral Separation Method

Parameter	Value
Limit of Detection (LOD)	e.g., 10 fmol[1][2]
Limit of Quantification (LOQ)
Linearity (R²)
Precision (%RSD)
Accuracy (%Recovery)

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for chiral separation of dicarboxylic acyl-CoAs.

Logical Relationship of the Derivatization and Separation Principle

Caption: Principle of chiral derivatization for HPLC separation.

References

• 1. Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for In Vitro Enzyme Assays Using (3R)-hydroxyhexadecanedioyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acyl-coenzyme A intermediate generated through the ω-oxidation of hexadecanoic acid followed by initial rounds of β-oxidation. This molecule is a key substrate for the peroxisomal β-oxidation pathway, a critical metabolic process for the degradation of dicarboxylic acids. The primary enzyme responsible for the further metabolism of (3R)-hydroxyhexadecanedioyl-CoA is the peroxisomal multifunctional enzyme type 2 (MFE-2), which possesses (3R)-hydroxyacyl-CoA dehydrogenase activity.

These application notes provide a comprehensive guide to the use of (3R)-hydroxyhexadecanedioyl-CoA in in vitro enzyme assays, focusing on the characterization of MFE-2 activity. The protocols and data presented are essential for researchers studying fatty acid metabolism, peroxisomal disorders, and for the development of novel therapeutics targeting these pathways.

Metabolic Pathway Context

The generation and subsequent breakdown of (3R)-hydroxyhexadecanedioyl-CoA involves two key metabolic pathways located in different cellular compartments.

• ω-Oxidation in the Endoplasmic Reticulum: Long-chain fatty acids, such as hexadecanoic acid, can undergo oxidation at their terminal methyl (ω) carbon. This process, occurring in the smooth endoplasmic reticulum, involves a series of enzymatic reactions that convert the fatty acid into a dicarboxylic acid[1][2][3].

• Peroxisomal β-Oxidation: The resulting dicarboxylic acid is then activated to its CoA ester and transported into the peroxisome for degradation via the β-oxidation pathway[4][5][6]. (3R)-hydroxyhexadecanedioyl-CoA is an intermediate in this pathway.

References

• 1. Omega oxidation - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. humpath.com [humpath.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Beta oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Stable Isotope Labeling of (3R)-hydroxyhexadecanedioyl-CoA for Metabolic Tracing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for elucidating metabolic pathways and quantifying flux through these pathways. The use of isotopically labeled metabolites allows for the direct tracing of their transformation and incorporation into downstream products. (3R)-hydroxyhexadecanedioyl-CoA is a dicarboxylic acyl-CoA that is likely an intermediate in the metabolism of long-chain dicarboxylic acids. Dicarboxylic acids are produced from the omega-oxidation of fatty acids, a pathway that becomes significant when mitochondrial beta-oxidation is impaired.[1][2][3] The subsequent breakdown of these dicarboxylic acids occurs primarily through peroxisomal beta-oxidation.[4][5][6] Understanding the metabolism of (3R)-hydroxyhexadecanedioyl-CoA can provide insights into cellular fatty acid homeostasis and its dysregulation in various disease states. This document provides a detailed protocol for the use of stable isotope-labeled (3R)-hydroxyhexadecanedioyl-CoA in metabolic tracing studies.

Metabolic Context of (3R)-hydroxyhexadecanedioyl-CoA

(3R)-hydroxyhexadecanedioyl-CoA is hypothesized to be an intermediate in the peroxisomal beta-oxidation of hexadecanedioic acid. This pathway involves a series of enzymatic reactions that sequentially shorten the dicarboxylic acid chain. The metabolic fate of (3R)-hydroxyhexadecanedioyl-CoA is of interest for studying conditions with altered fatty acid metabolism, such as certain inborn errors of metabolism, diabetes, and non-alcoholic fatty liver disease.

Figure 1: Proposed metabolic pathway of (3R)-hydroxyhexadecanedioyl-CoA.

Experimental Protocols

1. Synthesis of [U-¹³C]-(3R)-hydroxyhexadecanedioyl-CoA

• Objective: To synthesize uniformly labeled (3R)-hydroxyhexadecanedioyl-CoA for use as a metabolic tracer.

• Materials:

  • [U-¹³C]-Hexadecanedioic acid

  • ATP, Coenzyme A

  • Acyl-CoA Synthetase

  • Enoyl-CoA Hydratase

  • NADH

  • (R)-3-hydroxyacyl-CoA dehydrogenase

  • Reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• Protocol:

  • Synthesize [U-¹³C]-Hexadecanedioyl-CoA from [U-¹³C]-Hexadecanedioic acid, ATP, and Coenzyme A using a suitable Acyl-CoA Synthetase.

  • Incubate the [U-¹³C]-Hexadecanedioyl-CoA with Acyl-CoA Oxidase to produce [U-¹³C]-2-hexadecenoyl-CoA.

  • Hydrate the [U-¹³C]-2-hexadecenoyl-CoA using Enoyl-CoA Hydratase to yield a racemic mixture of (R/S)-3-hydroxyhexadecanedioyl-CoA.

  • Purify the (3R)-hydroxyhexadecanedioyl-CoA from the reaction mixture using solid-phase extraction or HPLC.

  • Confirm the identity and isotopic enrichment of the final product using high-resolution mass spectrometry.

2. Cell Culture and Labeling

• Objective: To introduce the labeled tracer into a cellular system to track its metabolism.

• Materials:

  • Cell line of interest (e.g., HepG2 human hepatoma cells)

  • Appropriate cell culture medium and supplements

  • [U-¹³C]-(3R)-hydroxyhexadecanedioyl-CoA

  • Control vehicle (e.g., sterile PBS)

• Protocol:

  • Culture cells to the desired confluency in standard growth medium.

  • Replace the standard medium with a labeling medium containing a defined concentration of [U-¹³C]-(3R)-hydroxyhexadecanedioyl-CoA (e.g., 10-50 µM).

  • Incubate the cells for various time points (e.g., 0, 1, 4, 12, 24 hours) to monitor the dynamics of tracer incorporation.

  • At each time point, rapidly wash the cells with ice-cold PBS to halt metabolic activity.

3. Metabolite Extraction

• Objective: To extract intracellular metabolites for subsequent analysis.

• Materials:

  • Ice-cold 80% methanol (B129727)

  • Cell scraper

  • Centrifuge

• Protocol:

  • Add ice-cold 80% methanol to the washed cell culture plates.

  • Scrape the cells and collect the cell lysate in a microcentrifuge tube.

  • Vortex the lysate thoroughly and incubate at -20°C for at least 30 minutes to precipitate proteins.

  • Centrifuge the lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant containing the polar metabolites and store at -80°C until analysis.

4. LC-MS/MS Analysis

• Objective: To separate and quantify the isotopologues of downstream metabolites.

• Protocol:

  • Analyze the metabolite extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Use a suitable column for separating polar metabolites, such as a C18 reversed-phase column.

  • Employ a gradient elution with solvents such as water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Operate the mass spectrometer in a positive ion mode and use multiple reaction monitoring (MRM) to detect and quantify the different isotopologues of target metabolites.

Figure 2: General experimental workflow for metabolic tracing.

Data Presentation

The following table presents hypothetical data from a metabolic tracing experiment using [U-¹³C]-(3R)-hydroxyhexadecanedioyl-CoA in HepG2 cells. The data shows the percentage of the metabolite pool that is labeled with ¹³C at different time points.

Metabolite	Time (hours)	% Labeled (M+n)
(3R)-hydroxyhexadecanedioyl-CoA	1	95.2 ± 2.1
4	85.1 ± 3.5
12	60.7 ± 4.2
Dodecanedioyl-CoA	1	5.3 ± 0.8
4	25.6 ± 1.9
12	45.1 ± 3.3
Succinyl-CoA	1	1.2 ± 0.3
4	8.9 ± 1.1
12	22.4 ± 2.5
Adipyl-CoA	1	2.1 ± 0.5
4	15.8 ± 1.5
12	35.7 ± 2.9

Data Interpretation

The decrease in the labeling of (3R)-hydroxyhexadecanedioyl-CoA over time, coupled with the increase in labeling of downstream metabolites such as dodecanedioyl-CoA, succinyl-CoA, and adipyl-CoA, demonstrates the metabolic processing of the tracer. The rate of appearance of labeled downstream metabolites can be used to calculate the metabolic flux through the peroxisomal beta-oxidation pathway.

The use of stable isotope-labeled (3R)-hydroxyhexadecanedioyl-CoA provides a powerful tool for investigating the metabolism of dicarboxylic acids. The protocols outlined in this document offer a framework for conducting such studies, from the synthesis of the labeled tracer to the analysis of metabolic flux. These methods can be adapted to various experimental systems to gain a deeper understanding of fatty acid metabolism in health and disease.

References

• 1. Omega oxidation - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. microbenotes.com [microbenotes.com]
• 4. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The oxidation of dicarboxylic acid CoA esters via peroxisomal fatty acyl-CoA oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Study (3R)-hydroxyhexadecanedioyl-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a key intermediate in the metabolism of hexadecanedioic acid, a long-chain dicarboxylic acid. The breakdown of long-chain dicarboxylic acids occurs primarily through the peroxisomal β-oxidation pathway. This metabolic process is crucial for cellular energy homeostasis, and its dysregulation has been implicated in various metabolic disorders. Understanding the metabolism of (3R)-hydroxyhexadecanedioyl-CoA is therefore of significant interest for both basic research and the development of therapeutic interventions for these conditions.

These application notes provide detailed protocols for cell-based assays designed to investigate the metabolism of (3R)-hydroxyhexadecanedioyl-CoA. The described methods are suitable for characterizing the enzymatic activities involved, identifying potential metabolic bottlenecks, and screening for compounds that modulate this pathway.

Metabolic Pathway of Hexadecanedioic Acid

Hexadecanedioic acid is a C16 dicarboxylic acid that is metabolized via peroxisomal β-oxidation. This process involves a series of enzymatic reactions that shorten the dicarboxylic acid chain, ultimately yielding shorter-chain dicarboxylic acids and acetyl-CoA. (3R)-hydroxyhexadecanedioyl-CoA is an intermediate in this pathway. The key enzymes involved in its formation and subsequent conversion are Acyl-CoA Oxidase, D-bifunctional protein (DBP), and Sterol Carrier Protein X (SCPX) thiolase. D-bifunctional protein is of particular importance as it possesses both enoyl-CoA hydratase and (R)-3-hydroxyacyl-CoA dehydrogenase activities.

Application Notes and Protocols for the Analysis of (3R)-hydroxyhexadecanedioyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical quantification of (3R)-hydroxyhexadecanedioyl-CoA, a key intermediate in the omega-oxidation of fatty acids. These guidelines are intended for researchers in metabolic diseases, scientists in drug development, and professionals in related fields who require robust and reliable methods for the detection and quantification of this dicarboxylic acyl-CoA.

Introduction

(3R)-hydroxyhexadecanedioyl-CoA is a crucial intermediate in the omega-oxidation pathway, an alternative route to beta-oxidation for fatty acid metabolism.[1][2] This pathway is primarily active in the endoplasmic reticulum of liver and kidney cells and becomes particularly significant when beta-oxidation is impaired.[3][4][5] The omega-oxidation pathway involves the oxidation of the terminal methyl group of a fatty acid to a carboxylic acid, forming a dicarboxylic acid.[4] This dicarboxylic acid can then undergo further beta-oxidation. Accurate quantification of (3R)-hydroxyhexadecanedioyl-CoA is essential for studying metabolic disorders and for the development of therapeutic agents targeting fatty acid metabolism.

Metabolic Pathway of (3R)-hydroxyhexadecanedioyl-CoA

(3R)-hydroxyhexadecanedioyl-CoA is formed during the omega-oxidation of hexadecanedioic acid. The pathway begins with the hydroxylation of the omega-carbon of a fatty acid, followed by successive oxidations to form a dicarboxylic acid. This dicarboxylic acid is then activated to its CoA ester and undergoes beta-oxidation.

Caption: Omega-oxidation pathway of fatty acids.

Analytical Standard

An analytical standard for (3R)-hydroxyhexadecanedioyl-CoA is commercially available from suppliers such as MedChemExpress.[6] For absolute quantification, it is recommended to use a certified reference standard.

Chemical Properties of (3R)-hydroxyhexadecanedioyl-CoA:

Property	Value
Chemical Formula	C37H64N7O20P3S
Molecular Weight	1051.93 g/mol
CAS Number	138168-91-9

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of (3R)-hydroxyhexadecanedioyl-CoA in biological matrices.

Sample Preparation

A solid-phase extraction (SPE) method is recommended for the extraction and purification of long-chain acyl-CoAs from biological samples.[7]

Protocol for Solid-Phase Extraction:

• Homogenization: Homogenize 100-200 mg of tissue in a suitable buffer.

• Protein Precipitation: Add an equal volume of cold acetonitrile (B52724) to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Collect the supernatant for SPE.

• SPE Column Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

• Elution: Elute the acyl-CoAs with an appropriate solvent (e.g., acetonitrile or methanol).

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Caption: Sample preparation workflow.

Liquid Chromatography

A reversed-phase C18 column with a high pH mobile phase is suitable for the separation of long-chain acyl-CoAs.[7][8]

LC Parameters:

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium Hydroxide in Water (pH 10.5)
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is recommended for quantification using Multiple Reaction Monitoring (MRM). Acyl-CoAs typically exhibit a characteristic neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine-5'-diphosphate moiety.[9][10]

MS/MS Parameters for (3R)-hydroxyhexadecanedioyl-CoA:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (Q1)	m/z 1052.9
Product Ion (Q2)	m/z 545.9
Collision Energy	To be optimized for the specific instrument
Dwell Time	100 ms

Data Analysis and Interpretation

Quantitative data should be processed using the instrument's software. A calibration curve should be generated using the analytical standard of (3R)-hydroxyhexadecanedioyl-CoA. The concentration of the analyte in the samples is then determined by interpolating the peak area ratios from the calibration curve.

Table of Expected LC-MS/MS Parameters for Selected Long-Chain Acyl-CoAs:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Hexadecanoyl-CoA (C16:0)	1006.6	499.6
Oleoyl-CoA (C18:1)	1032.6	525.6
(3R)-hydroxyhexadecanedioyl-CoA	1052.9	545.9

Conclusion

The methods described in these application notes provide a robust framework for the quantification of (3R)-hydroxyhexadecanedioyl-CoA in biological samples. Adherence to these protocols will enable researchers to obtain accurate and reproducible data, facilitating a deeper understanding of fatty acid metabolism and its role in health and disease.

References

• 1. Omega oxidation - Wikipedia [en.wikipedia.org]
• 2. microbenotes.com [microbenotes.com]
• 3. Omega Oxidation of Fatty Acids: Steps & Significance [allen.in]
• 4. byjus.com [byjus.com]
• 5. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of 3-Hydroxyacyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyacyl-Coenzyme A (3-hydroxyacyl-CoA) thioesters are critical intermediates in fatty acid beta-oxidation and the metabolism of certain amino acids.[1] The accurate quantification of these molecules is essential for understanding metabolic regulation in various physiological and pathological states, including metabolic disorders and drug toxicity.[1][2] High-Performance Liquid Chromatography (HPLC) coupled with various detection methods offers a robust platform for the sensitive and specific analysis of 3-hydroxyacyl-CoAs in biological matrices.[3][4] This document provides detailed application notes and protocols for the analysis of 3-hydroxyacyl-CoAs using HPLC-UV, HPLC-Fluorescence, and LC-MS/MS.

Metabolic Significance of 3-Hydroxyacyl-CoAs

3-Hydroxyacyl-CoAs are formed during the beta-oxidation of fatty acids, a key energy-generating process that occurs in the mitochondria and peroxisomes.[1] This pathway involves a cyclical series of four reactions that shorten the fatty acyl-CoA chain by two carbons in each cycle. The accumulation of specific 3-hydroxyacyl-CoAs can be indicative of enzymatic deficiencies, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.[2][5]

Figure 1: Simplified diagram of the fatty acid beta-oxidation pathway.

Analytical Methodologies: A Comparative Overview

Several analytical methods are available for the quantification of 3-hydroxyacyl-CoAs, each with its own advantages in terms of sensitivity, specificity, and throughput.

Parameter	HPLC-UV/Fluorescence	LC-MS/MS	Enzymatic Assays
Limit of Detection (LOD)	120 pmol (with derivatization)[3]	1-10 fmol[3]	~50 fmol[3]
Limit of Quantification (LOQ)	1.3 nmol (LC/MS-based)[3]	5-50 fmol[3]	~100 fmol[3]
Linearity (R²)	>0.99	>0.99[3]	Variable
Precision (RSD%)	< 15%[3]	< 5%[3]	< 20%[3]
Specificity	Moderate (risk of co-elution)[3]	High (based on mass-to-charge ratio)[3]	High (enzyme-specific)[3]
Throughput	Moderate	High	Low to Moderate

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Short-Chain 3-Hydroxyacyl-CoAs

This protocol is suitable for the analysis of relatively abundant short-chain 3-hydroxyacyl-CoAs.

1. Sample Preparation (from Tissue Extracts) [6]

• Homogenize freeze-clamped tissue in 5% perchloric acid.

• Centrifuge to pellet precipitated proteins.

• Apply the supernatant to a conditioned C18 Solid-Phase Extraction (SPE) cartridge.

• Wash the cartridge with acidic water (pH 3), followed by petroleum ether, chloroform, and methanol (B129727).[6]

• Elute the acyl-CoA esters with an ethanol/water mixture (e.g., 65:35) containing 0.1 M ammonium (B1175870) acetate.[6]

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.[3]

Figure 2: Solid-Phase Extraction (SPE) workflow for sample cleanup.

2. HPLC Conditions

• Column: C18 reversed-phase column (e.g., µBondapak C18)[6]

• Mobile Phase: A mixture of methanol and 50 mM KH2PO4, pH 5.3.[6] The exact ratio may need to be optimized based on the specific analytes.

• Flow Rate: 0.5 mL/min[7]

• Column Temperature: 25°C[7]

• Detection: UV at 254 nm[7]

• Injection Volume: 10 µL[7]

3. Quantification

• Generate a standard curve using commercially available 3-hydroxyacyl-CoA standards.

• Quantify the peaks in the sample chromatograms based on their area relative to the standard curve.[7]

Protocol 2: HPLC-Fluorescence Analysis with Pre-Column Derivatization

This method offers increased sensitivity compared to UV detection, making it suitable for lower abundance 3-hydroxyacyl-CoAs.

1. Sample Preparation

• Follow the sample preparation steps outlined in Protocol 1.

2. Derivatization [3]

• React the extracted sample with a thiol-specific fluorescent labeling agent (e.g., SBD-F).[3]

• Follow the manufacturer's instructions for the derivatization reaction conditions (e.g., temperature, time, pH).

3. HPLC Conditions

• Column: C18 reversed-phase column.[3]

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing a small amount of a competing acid (e.g., 0.1% formic acid) to improve peak shape.

• Detection: Fluorescence detector with excitation and emission wavelengths optimized for the chosen fluorescent label.

Protocol 3: LC-MS/MS Analysis for High Sensitivity and Specificity

LC-MS/MS is the most sensitive and specific technique for the quantification of 3-hydroxyacyl-CoAs, particularly for low-abundance species and complex biological matrices.[3]

1. Sample Preparation [3]

• Follow the Solid-Phase Extraction (SPE) procedure described in Protocol 1.[3]

2. Liquid Chromatography Conditions [3]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[3]

• Mobile Phase A: 0.1% formic acid in water.[3]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

• Gradient: A typical gradient would be from 5% B to 95% B over 5 minutes.[3]

• Flow Rate: 0.3 mL/min.[3]

• Injection Volume: 5 µL.[3]

3. Tandem Mass Spectrometry Conditions [3]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[3]

• Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for each 3-hydroxyacyl-CoA of interest. A common fragmentation for all CoA esters is the neutral loss of the 3'-phospho-adenosine-5'-diphosphate moiety (-507 m/z).[8][9]

• Collision Energy: Optimize for each specific analyte.[3]

Figure 3: Workflow for LC-MS/MS analysis of 3-hydroxyacyl-CoAs.

Data Presentation

Quantitative data should be summarized in a clear and structured format to facilitate comparison between different samples or experimental conditions.

Table 1: Example Data Summary for 3-Hydroxyacyl-CoA Analysis

Analyte	Retention Time (min)	Concentration in Control (µM)	Concentration in Treatment (µM)	% Change	p-value
3-Hydroxybutyryl-CoA	4.2	1.5 ± 0.2	3.1 ± 0.4	+107%	<0.01
3-Hydroxyhexanoyl-CoA	6.8	0.8 ± 0.1	1.2 ± 0.2	+50%	<0.05
3-Hydroxyoctanoyl-CoA	9.1	0.5 ± 0.05	0.7 ± 0.1	+40%	<0.05

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Peak Shape/Tailing	Secondary interactions with the stationary phase.	Add a small amount of a competing acid (e.g., trifluoroacetic acid) to the mobile phase.[7]
Column overload.	Reduce the injection volume or sample concentration.[7]
Variable Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.[7]
Inconsistent mobile phase composition.	Ensure proper mixing and degassing of the mobile phase.
Low Sensitivity	Inefficient extraction or derivatization.	Optimize the sample preparation and derivatization protocols.
Non-optimal MS parameters.	Tune the mass spectrometer for the specific analytes.

Conclusion

The HPLC-based analysis of 3-hydroxyacyl-CoAs is a powerful tool for metabolic research and drug development. The choice of the specific method—HPLC-UV, HPLC-Fluorescence, or LC-MS/MS—will depend on the required sensitivity, specificity, and the nature of the biological matrix. By following the detailed protocols and troubleshooting guidelines provided in these application notes, researchers can obtain reliable and reproducible quantification of these important metabolic intermediates.

References

• 1. benchchem.com [benchchem.com]
• 2. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. HPLC for Short Chain Fatty Acid Analysis - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 5. Analysis of isomeric long-chain hydroxy fatty acids by tandem mass spectrometry: application to the diagnosis of long-chain 3-hydroxyacyl CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving peak shape in the chromatography of acyl-CoAs

Welcome to the Technical Support Center for improving peak shape in the chromatography of acyl-CoAs. This resource is tailored for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions to enhance your experimental outcomes.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues encountered during the chromatographic analysis of acyl-CoAs.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half. This can lead to poor resolution and inaccurate quantification.

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing.

Question: What causes peak tailing for acyl-CoAs and how can I fix it?

Answer: Peak tailing for acyl-CoAs can be caused by several factors, broadly categorized as chemical and physical issues.

• Secondary Interactions: The negatively charged phosphate (B84403) groups on the acyl-CoA molecule can interact with active sites on the silica-based stationary phase (silanol groups) or with metal surfaces in the column and HPLC system.[1]

  • Solution:

    • Optimize Mobile Phase pH: Operating at a pH where the silanol (B1196071) groups are protonated (typically low pH) can minimize these interactions.[2] However, the stability of acyl-CoAs at different pH values must be considered.

    • Use Ion-Pairing Reagents: Add an ion-pairing agent, such as triethylamine (B128534) (TEA) or dimethylbutylamine (DMBA), to the mobile phase. These agents mask the silanol groups and form a neutral pair with the acyl-CoA, improving peak shape.[3][4]

    • Use End-Capped Columns: Employ columns where the residual silanol groups have been chemically deactivated ("end-capped").[5]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing.[2]

  • Solution:

    • Reduce the concentration of your sample.

    • Decrease the injection volume.

• Physical Issues within the Column:

  • Column Void: A void or channel in the packing material at the column inlet can cause the sample to travel through at different rates, resulting in peak distortion.[2]

  • Blocked Frit: A partially blocked inlet frit can distort the sample band as it enters the column.[2]

  • Solution: If all peaks in the chromatogram are tailing, a physical issue with the column is likely. Try reverse-flushing the column. If this does not resolve the issue, the column frit or the column itself may need to be replaced.[2]

Issue 2: Peak Fronting

Peak fronting is an asymmetrical peak shape where the front half of the peak is broader than the back half.

Question: My acyl-CoA peaks are fronting. What are the common causes and solutions?

Answer: Peak fronting is less common than tailing for acyl-CoAs but can occur due to the following reasons:

• Column Overload: Similar to peak tailing, overloading the column can also manifest as peak fronting, particularly concentration overload.[2]

  • Solution: Reduce the sample concentration or injection volume.

• Poor Sample Solubility: If the sample is not fully dissolved in the injection solvent, it can lead to peak fronting.

  • Solution: Ensure your acyl-CoA sample is completely dissolved before injection. You may need to change the composition of your sample solvent.

• Solvent Mismatch: If the injection solvent is significantly stronger (less polar in reversed-phase) than the mobile phase, it can cause the analyte band to spread and result in a distorted peak shape, including fronting.

  • Solution: Ideally, dissolve your sample in the initial mobile phase. If this is not possible due to solubility issues, use a solvent that is as weak as possible while still maintaining sample solubility.

• Column Collapse: A sudden physical change in the column packing bed, often due to operating outside the recommended pH or temperature limits, can cause severe peak fronting.[6]

  • Solution: Ensure your method operates within the column manufacturer's specifications. If you suspect column collapse, the column will likely need to be replaced.[6]

Issue 3: Peak Splitting

Peak splitting appears as a shoulder on the main peak or as two distinct peaks for a single analyte.

Troubleshooting Workflow for Peak Splitting

Caption: A logical workflow for troubleshooting peak splitting.

Question: What should I do if I observe split peaks for my acyl-CoAs?

Answer: The approach to troubleshooting split peaks depends on whether all peaks or only some peaks in your chromatogram are affected.

• If All Peaks are Split: This typically indicates a problem at the head of the column that affects all analytes similarly.

  • Partially Blocked Inlet Frit: Debris from the sample or system can block the frit, causing the sample flow to be uneven.[7]

  • Column Void: A void in the packing material at the column inlet can cause the sample band to split.[2]

  • Solution: First, try reversing and flushing the column. If the problem persists, you may need to replace the inlet frit or the entire column.[7]

• If Only a Single or a Few Peaks are Split: This suggests a chemical or chromatographic issue specific to those analytes.

  • Co-elution: The split peak may actually be two different, closely eluting compounds.

    • Solution: To test for this, inject a smaller amount of the sample. If the two peaks become more resolved, it is likely co-elution. You will then need to optimize your chromatographic method (e.g., change the gradient, mobile phase composition, or column) to improve separation.

  • Sample Solvent Mismatch: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak splitting, especially for early eluting peaks.

    • Solution: Dissolve the sample in the initial mobile phase whenever possible.

Frequently Asked Questions (FAQs)

Q1: How can I improve the signal intensity of my acyl-CoA peaks?

A1: Low signal intensity can be due to several factors:

• Sample Degradation: Acyl-CoAs are susceptible to hydrolysis. Prepare samples quickly on ice and store them at -80°C.

• Inefficient Extraction: The choice of extraction solvent is critical. A mixture of organic solvents like acetonitrile (B52724) and isopropanol (B130326) with an acidic buffer is often effective.[8]

• Ion Suppression: Matrix components from biological samples can suppress the ionization of acyl-CoAs in the mass spectrometer. Improve sample cleanup using techniques like solid-phase extraction (SPE).

• Poor Peak Shape: Broad, tailing peaks will have a lower height and thus lower apparent intensity. Address peak shape issues as described above.

Q2: What is the role of an ion-pairing reagent in acyl-CoA chromatography?

A2: An ion-pairing reagent is a mobile phase additive that contains a hydrophobic part and an ionic part. In reversed-phase chromatography of acyl-CoAs, a positively charged ion-pairing agent (e.g., triethylamine) is used. It interacts with the negatively charged phosphate groups of the acyl-CoAs, forming a neutral ion pair. This neutral complex has a stronger interaction with the non-polar stationary phase, leading to increased retention and, more importantly, masking the secondary interactions that cause peak tailing, resulting in sharper, more symmetrical peaks.[3]

Q3: Should I use a C8 or a C18 column for acyl-CoA analysis?

A3: Both C8 and C18 columns are used for acyl-CoA analysis. The choice depends on the chain length of the acyl-CoAs you are targeting.

• C18 columns have longer alkyl chains and are more hydrophobic. They provide stronger retention, which is beneficial for separating short-chain acyl-CoAs.

• C8 columns are less hydrophobic and provide less retention. They can be advantageous for analyzing long-chain acyl-CoAs, as they may elute with better peak shape and in a shorter time.[9] Ultimately, the optimal column choice may require empirical testing with your specific sample and chromatographic conditions.

Q4: How does mobile phase pH affect the peak shape of acyl-CoAs?

A4: Mobile phase pH is a critical parameter. For silica-based columns, a low pH (around 2.5-4.5) is often used to suppress the ionization of residual silanol groups on the stationary phase, which minimizes their interaction with the negatively charged acyl-CoAs and reduces peak tailing.[2] However, the stability of the acyl-CoA molecules at different pH values must also be considered, as they can be prone to hydrolysis. The optimal pH will be a balance between achieving good peak shape and maintaining the integrity of the analytes.

Data Presentation

Table 1: Comparison of Acyl-CoA Extraction Method Recovery Rates

The recovery of acyl-CoAs can vary significantly depending on the extraction method and the tissue type.

Extraction Method	Tissue Type	Reported Recovery Rate	Reference
Solvent Extraction with SPE	Rat Liver	70-80%	[8]
Modified Bligh and Dyer	Various	Variable, can be low for certain lipids	[1][10]
Acid Hydrolysis	Marine Powders	Comparable to direct methylation	[10]
Chloroform/Methanol (B129727)/Water	Tissue	~55% (with acyl-CoA-binding protein)

Note: Recovery rates are dependent on the specific protocol and the chain length of the acyl-CoA.

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Tissues

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs from tissue samples.[8]

Materials:

• Frozen tissue sample

• Glass homogenizer

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Isopropanol

• Acetonitrile

• Saturated Ammonium Sulfate ((NH4)2SO4)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or anion-exchange)

• Methanol

• Water

• Internal standard (e.g., heptadecanoyl-CoA)

Procedure:

• Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue.

  • In a pre-chilled glass homogenizer on ice, add the tissue to 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard. Homogenize thoroughly.

  • Add 1 mL of isopropanol and homogenize again.

• Solvent Extraction:

  • Transfer the homogenate to a centrifuge tube.

  • Add 2 mL of acetonitrile and 0.125 mL of saturated (NH4)2SO4.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C.

  • Carefully collect the upper organic phase.

• Solid-Phase Extraction (SPE) - Optional but Recommended for Cleaner Samples:

  • Conditioning: Condition the SPE cartridge with 3 mL of methanol.

  • Equilibration: Equilibrate the column with 3 mL of water.

  • Loading: Load the collected supernatant from the solvent extraction step onto the SPE column.

  • Washing: Wash the column with appropriate solvents to remove impurities (e.g., an aqueous buffer followed by a low percentage of organic solvent).

  • Elution: Elute the acyl-CoAs with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Sample Concentration:

  • Dry the eluate under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol).

Experimental Workflow for Acyl-CoA Extraction

Caption: A typical experimental workflow for acyl-CoA extraction from tissues.

Protocol 2: HPLC Method for Acyl-CoA Analysis

This is a general reversed-phase HPLC method for the separation of acyl-CoAs.

Chromatographic Conditions:

• Column: C18 or C8 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with an ion-pairing agent (e.g., 10 mM triethylamine) and adjusted to a low pH (e.g., 4.5 with acetic acid).

• Mobile Phase B: Acetonitrile with the same concentration of ion-pairing agent and acid as Mobile Phase A.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35-45°C.[11]

• Injection Volume: 5-10 µL.

• Gradient:

  • Start with a low percentage of Mobile Phase B (e.g., 5-10%) to retain short-chain acyl-CoAs.

  • Gradually increase the percentage of Mobile Phase B to elute medium and long-chain acyl-CoAs.

  • A typical gradient might be from 10% to 90% B over 15-20 minutes.

  • Include a column wash with a high percentage of B and a re-equilibration step at the initial conditions.

Note: This is a starting point, and the gradient profile, mobile phase composition, and other parameters should be optimized for your specific application and the range of acyl-CoAs you are interested in.

References

• 1. Comparison of ambient solvent extraction methods for the analysis of fatty acids in non-starch lipids of flour and starch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uhplcs.com [uhplcs.com]
• 3. benchchem.com [benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. How does increasing column temperature affect LC methods? [sciex.com]

Technical Support Center: (3R)-hydroxyhexadecanedioyl-CoA Stability and Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (3R)-hydroxyhexadecanedioyl-CoA in biological samples. Our goal is to help you overcome common challenges encountered during experimentation to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of (3R)-hydroxyhexadecanedioyl-CoA in biological samples?

A1: (3R)-hydroxyhexadecanedioyl-CoA, like other long-chain acyl-CoAs, is susceptible to both enzymatic and chemical degradation. The primary factors affecting its stability include:

• Enzymatic Degradation: Thioesterases present in biological samples can rapidly hydrolyze the thioester bond.

• Chemical Instability: The thioester bond is prone to hydrolysis, especially at alkaline or strongly acidic pH.[1]

• Temperature: Higher temperatures accelerate both enzymatic and chemical degradation.

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can compromise the integrity of cellular structures, releasing degradative enzymes and accelerating the breakdown of target analytes.[2]

Q2: What is the recommended method for long-term storage of biological samples to ensure the stability of (3R)-hydroxyhexadecanedioyl-CoA?

A2: For long-term stability, biological samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C.[2][3] This minimizes enzymatic activity and chemical degradation. It is crucial to avoid repeated freeze-thaw cycles.[2]

Q3: Which analytical technique is most suitable for the quantification of (3R)-hydroxyhexadecanedioyl-CoA?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most sensitive and selective method for quantifying acyl-CoAs.[4] This technique offers high specificity through methods like multiple reaction monitoring (MRM), which allows for the precise detection of the target molecule even in complex biological matrices.

Troubleshooting Guides

Issue 1: Low or No Detectable (3R)-hydroxyhexadecanedioyl-CoA Signal

Potential Cause	Troubleshooting Steps
Analyte Degradation During Sample Handling	Work quickly and keep samples on ice at all times during processing.[2] Use pre-chilled solvents and tubes.
Inefficient Extraction	Ensure thorough homogenization of the tissue. A glass homogenizer is often recommended.[2] Optimize the solvent-to-tissue ratio; a 20-fold excess of solvent can improve recovery.[2] Consider solid-phase extraction (SPE) for sample cleanup and concentration.[2][3]
Suboptimal Storage	Ensure samples were properly flash-frozen and stored at -80°C without freeze-thaw cycles.[2]
Ion Suppression in Mass Spectrometry	The complexity of biological matrices can interfere with analyte ionization.[3] Implement a robust sample cleanup procedure like SPE.[3] Optimize the chromatographic separation to resolve (3R)-hydroxyhexadecanedioyl-CoA from co-eluting matrix components.[3] Utilize a suitable internal standard to normalize for matrix effects.[3]

Issue 2: Poor Reproducibility of Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Standardize all steps of the experimental protocol, from sample collection to extraction and analysis.
Variable Extraction Efficiency	Incorporate an internal standard early in the extraction process to monitor and correct for variability in recovery.[2]
Instability in Autosampler	Minimize the time samples spend in the autosampler. If possible, use a cooled autosampler (e.g., 4°C).
Use of Plastic Vials	Studies have shown that using glass vials can decrease the loss of CoA signals and improve sample stability compared to plastic.

Quantitative Data Summary

Table 1: General Stability of Long-Chain Acyl-CoAs Under Various Conditions

Condition	Stability	Recommendation	Citation
Room Temperature (in buffer)	Negligible hydrolysis over 24 hours	Process samples quickly and on ice.	[1]
Frozen at -20°C	Stable for several weeks	For short- to medium-term storage.	[1]
Frozen at -80°C	Optimal for long-term stability	Recommended for all long-term storage.	[2][3]
Alkaline or Strongly Acidic pH	Prone to hydrolysis	Maintain a neutral or slightly acidic pH during extraction and analysis.	[1]

Table 2: Reported Recovery Rates of Long-Chain Acyl-CoAs with Different Extraction Methods

Extraction Method	Tissue Type	Reported Recovery	Citation
Solvent Extraction with SPE	Rat Heart, Kidney, Muscle	70-80%	[5]
Acetonitrile/2-propanol with SPE	Rat Liver	83-90% (SPE step)	[6]
Acetonitrile/Methanol (B129727)/Water	Liver Tissue	Method dependent	[7]

Experimental Protocols

Protocol 1: Extraction of (3R)-hydroxyhexadecanedioyl-CoA from Tissue Samples

This protocol is adapted from established methods for long-chain acyl-CoA extraction.[2][5]

Materials:

• Frozen tissue sample (~50-100 mg)

• Pre-chilled glass homogenizer

• Ice-cold 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (ACN)

• Isopropanol

• Saturated Ammonium (B1175870) Sulfate ((NH4)2SO4)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol

• 2% Formic Acid

• 2% and 5% Ammonium Hydroxide (NH4OH)

• Internal standard (e.g., Heptadecanoyl-CoA)

Procedure:

• Homogenization:

  • Weigh the frozen tissue and place it in the pre-chilled glass homogenizer.

  • Add 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard.

  • Homogenize thoroughly on ice.

• Solvent Extraction:

  • Add 2-propanol to the homogenate and vortex.

  • Add acetonitrile, vortex again, and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.[3]

• Solid-Phase Extraction (SPE):

  • Condition the SPE column with methanol followed by equilibration with the appropriate buffer.

  • Load the supernatant from the solvent extraction step onto the SPE column.

  • Wash the column to remove interfering substances.

  • Elute the acyl-CoAs using an appropriate elution solvent (e.g., a mixture containing ammonium hydroxide).

• Sample Concentration:

  • Combine the eluted fractions.

  • Dry the sample under a gentle stream of nitrogen at room temperature.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Metabolic Pathway

Caption: Peroxisomal/Mitochondrial β-oxidation of dicarboxylic acids.

Experimental Workflow

Caption: General workflow for (3R)-hydroxyhexadecanedioyl-CoA analysis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Acetyl-CoA, Malonyl-CoA, and Succinyl-CoA in Myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 5. Beta oxidation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Preventing degradation of (3R)-hydroxyhexadecanedioyl-CoA during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of (3R)-hydroxyhexadecanedioyl-CoA during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of (3R)-hydroxyhexadecanedioyl-CoA degradation during sample preparation?

A1: The degradation of (3R)-hydroxyhexadecanedioyl-CoA, like other long-chain acyl-CoAs, is primarily due to two factors:

• Enzymatic Degradation: Acyl-CoA hydrolases (thioesterases) are enzymes present in tissue and cell lysates that can rapidly hydrolyze the thioester bond of (3R)-hydroxyhexadecanedioyl-CoA, releasing coenzyme A (CoA) and (3R)-hydroxyhexadecanedioic acid.[1][2]

• Chemical Instability: The thioester bond is susceptible to hydrolysis, especially in aqueous solutions at non-optimal pH and elevated temperatures. Alkaline or strongly acidic conditions can accelerate this chemical degradation.[3]

Q2: What are the ideal storage conditions for (3R)-hydroxyhexadecanedioyl-CoA standards and samples?

A2: To ensure the stability of (3R)-hydroxyhexadecanedioyl-CoA, it is crucial to store both standards and biological extracts under specific conditions. Acyl-CoA thioesters are stable in acidic conditions at -80°C.[3] For long-term storage, it is recommended to store samples as a dry pellet at -80°C.[3] Reconstituting in an appropriate solvent just before analysis can minimize degradation in aqueous solutions. Multiple freeze-thaw cycles should be avoided as they can lead to significant degradation.[3]

Q3: Which solvents are recommended for the extraction of (3R)-hydroxyhexadecanedioyl-CoA?

A3: The choice of extraction solvent is critical for both efficient recovery and stability. A common and effective method involves using an ice-cold extraction solvent, such as 80% methanol (B129727) in water.[1] Other protocols utilize a mixture of isopropanol (B130326) and an acidic buffer. The key is to use cold organic solvents to precipitate proteins, including degradative enzymes, and efficiently extract the acyl-CoA.

Q4: Can I use common laboratory buffers for my samples?

A4: Caution should be exercised when using buffers. It is best to use volatile buffers that are compatible with mass spectrometry, such as ammonium (B1175870) acetate. Non-volatile salts and buffers like Tris and phosphate (B84403) can interfere with LC-MS analysis. The pH of the buffer is also a critical factor, with a slightly acidic to neutral pH generally being preferred to minimize chemical hydrolysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the sample preparation of (3R)-hydroxyhexadecanedioyl-CoA.

Problem	Potential Cause	Recommended Solution
Low or no signal of (3R)-hydroxyhexadecanedioyl-CoA in LC-MS analysis.	Degradation during sample collection and processing.	Work quickly and keep samples on ice at all times. Immediately after collection, quench metabolic activity by adding ice-cold organic solvent and snap-freezing in liquid nitrogen.[4]
Enzymatic hydrolysis by acyl-CoA hydrolases.	Include inhibitors of acyl-CoA hydrolases in your homogenization buffer. The choice of inhibitor may be tissue- or cell-type specific. Perform protein precipitation with a cold organic solvent (e.g., acetonitrile (B52724) or methanol) or an acid (e.g., perchloric acid or trichloroacetic acid) immediately after homogenization to inactivate enzymes.
Chemical hydrolysis due to improper pH.	Maintain a slightly acidic to neutral pH (around 6.0-7.0) throughout the sample preparation process. Avoid strongly acidic or alkaline conditions.
Multiple freeze-thaw cycles.	Aliquot samples after extraction and before freezing to avoid repeated freeze-thaw cycles of the entire sample.[3]
Poor peak shape (tailing or fronting) in the chromatogram.	Secondary interactions with the analytical column.	For basic compounds, peak tailing can occur due to interactions with residual silanol (B1196071) groups on the silica-based column. Using a mobile phase with a buffer salt (e.g., ammonium formate (B1220265) with formic acid) can help minimize these interactions.[5]
Column overload.	Reduce the injection volume or dilute the sample to see if the peak shape improves.[6]
Inappropriate injection solvent.	Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.[6]
Inconsistent quantification results between samples.	Variable degradation across samples.	Standardize the sample preparation workflow to ensure that all samples are processed for the same duration and under identical conditions.
Matrix effects in the mass spectrometer.	Use a stable isotope-labeled internal standard corresponding to (3R)-hydroxyhexadecanedioyl-CoA to normalize for variations in extraction efficiency and matrix effects. If a specific standard is unavailable, a long-chain acyl-CoA with a similar structure can be used.

Data Summary

While specific quantitative data on the degradation kinetics of (3R)-hydroxyhexadecanedioyl-CoA is limited, the following tables provide a general overview of the stability of long-chain acyl-CoAs under various conditions, which can be used as a guideline.

Table 1: General Stability of Long-Chain Acyl-CoAs under Different Storage Conditions

Storage Condition	Temperature	Expected Stability	Recommendations
Dry Pellet	-80°C	High (months)	Recommended for long-term storage.[3]
In Acidic Solution (e.g., 10% TCA)	-80°C	Good (weeks to months)	Suitable for storing extracted samples.[3]
In Aqueous Buffer (pH 7)	4°C	Low (hours)	Analyze as quickly as possible.
In Aqueous Buffer (pH 7)	Room Temperature	Very Low (minutes to hours)	Avoid at all costs.

Table 2: Factors Influencing the Rate of Hydrolysis of the Thioester Bond

Factor	Condition	Effect on Hydrolysis Rate	Reference
pH	Alkaline (>8)	Significant Increase	[3]
Neutral (~7)	Moderate	[4]
Acidic (<6)	Generally Slower	[3]
Temperature	Higher Temperature	Increased Rate	[7]
Lower Temperature (e.g., on ice)	Decreased Rate	[3]
Enzymes	Presence of Acyl-CoA Hydrolases	Drastic Increase	[1]

Experimental Protocols

Protocol 1: Extraction of (3R)-hydroxyhexadecanedioyl-CoA from Cell Culture

• Cell Harvesting: Aspirate the culture medium and wash the cells once with ice-cold phosphate-buffered saline (PBS).

• Quenching and Lysis: Immediately add 1 mL of ice-cold 80% methanol per 10 cm dish. Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Homogenization: Vortex the tube vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new tube.

• Drying: Evaporate the solvent to dryness using a vacuum concentrator or a gentle stream of nitrogen.

• Storage: Store the dried pellet at -80°C until analysis.

• Reconstitution: Just before LC-MS analysis, reconstitute the pellet in a suitable solvent, such as 50% methanol with 10 mM ammonium acetate.

Protocol 2: Inhibition of Acyl-CoA Hydrolase Activity

For tissues with high acyl-CoA hydrolase activity, the following modifications to the extraction protocol are recommended:

• Homogenization: Homogenize the frozen tissue powder in an ice-cold buffer containing a protease and phosphatase inhibitor cocktail. To specifically inhibit acyl-CoA hydrolases, consider adding known inhibitors, although specific inhibitors for all types are not always available.

• Acidification: After homogenization, add a final concentration of 1 M perchloric acid or 10% trichloroacetic acid to precipitate proteins and inactivate enzymes.

• Centrifugation and Neutralization: Centrifuge to pellet the precipitated protein. The supernatant can then be neutralized with a potassium carbonate solution before further processing or direct injection for LC-MS analysis.

Visualizations

References

• 1. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acyl-CoA hydrolase - Wikipedia [en.wikipedia.org]
• 3. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Förster Resonance Energy Transfer Assay for Investigating the Reactivity of Thioesters in Biochemistry and Native Chemical Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Influence of temperature on stability and activity of lysolecithin acyltransferase and acyl-CoA hydrolase from rabbit lung - PubMed [pubmed.ncbi.nlm.nih.gov]

Common interferences in the mass spectrometry of fatty acyl-CoAs

Welcome to the technical support center for the mass spectrometry analysis of fatty acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to common interferences and challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in fatty acyl-CoA mass spectrometry?

A1: Interferences in fatty acyl-CoA mass spectrometry can arise from various sources throughout the analytical workflow. Key sources include:

• Matrix Effects: Co-eluting endogenous or exogenous compounds from the biological matrix can suppress or enhance the ionization of target analytes, leading to inaccurate quantification.[1][2][3]

• Adduct Formation: During electrospray ionization (ESI), fatty acyl-CoAs can form adducts with alkali metals (e.g., [M+Na]+, [M+K]+) or other ions present in the mobile phase, complicating the mass spectra.[4][5][6]

• Isobaric Interferences: Isomers of fatty acyl-CoAs (e.g., different double bond positions or chain branching) can have the same mass and may not be chromatographically resolved, leading to challenges in accurate identification and quantification.[7][8]

• In-source Fragmentation: Analyte molecules can fragment within the ion source of the mass spectrometer, which can lead to misinterpretation of spectra and reduced abundance of the precursor ion.[7]

• Contaminants: Contaminants from solvents, reagents (e.g., polymers like polyethylene (B3416737) glycol), and sample handling (e.g., keratins) can introduce interfering signals.[9]

Q2: How can I minimize matrix effects in my fatty acyl-CoA analysis?

A2: Minimizing matrix effects is crucial for accurate and reproducible quantification. Several strategies can be employed:

• Effective Sample Preparation: Utilize robust extraction methods like solid-phase extraction (SPE) to remove a significant portion of interfering matrix components before LC-MS analysis.[1]

• Chromatographic Separation: Optimize your liquid chromatography (LC) method to achieve good separation of fatty acyl-CoAs from co-eluting matrix components. This can involve adjusting the column chemistry, mobile phase composition, and gradient profile.[10]

• Use of Internal Standards: Incorporate stable isotope-labeled internal standards (SIL-IS) that co-elute with the analytes of interest. These standards experience similar matrix effects, allowing for accurate correction during data analysis. Odd-chain fatty acyl-CoAs can also be used as internal standards.[11][12]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the study samples to compensate for matrix effects.[2]

Q3: I am observing multiple peaks for a single fatty acyl-CoA. What could be the cause?

A3: The observation of multiple peaks for a single analyte can be due to several factors:

• Adduct Formation: The most common reason is the formation of various adducts (e.g., [M+H]+, [M+Na]+, [M+K]+) in the ion source, each appearing at a different m/z value.[4][13]

• Isomers: If your chromatography does not separate them, different structural isomers of a fatty acyl-CoA will have the same mass and appear as a single peak in the mass chromatogram but could potentially be resolved under different chromatographic conditions.

• In-source Fragmentation: Fragmentation of the analyte in the ion source can generate product ions that may be detected as separate signals if not properly accounted for.[7]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or High Background Noise

Symptom: Low signal-to-noise ratio for fatty acyl-CoA peaks.

Possible Causes & Solutions:

Cause	Recommended Solution
Inefficient Extraction	Optimize the extraction protocol. Consider using solid-phase extraction (SPE) for cleaner samples. Ensure complete cell lysis and protein precipitation.[1]
Ion Suppression	Dilute the sample to reduce the concentration of interfering matrix components. Improve chromatographic separation to resolve analytes from suppressive compounds. Utilize a stable isotope-labeled internal standard for normalization.[2]
Suboptimal MS Parameters	Tune the mass spectrometer parameters (e.g., spray voltage, gas flows, temperatures) specifically for fatty acyl-CoAs. Perform direct infusion of a standard to optimize settings.
Contaminated Solvents/Reagents	Use high-purity, LC-MS grade solvents and reagents. Regularly clean the LC system and mass spectrometer ion source.

Issue 2: Inconsistent or Non-Reproducible Quantification

Symptom: High variability in quantitative results between replicate injections or different batches of samples.

Possible Causes & Solutions:

Cause	Recommended Solution
Variable Matrix Effects	Employ a stable isotope-labeled internal standard for every sample to account for sample-to-sample variations in matrix effects.[12] Prepare matrix-matched calibration curves.
Sample Degradation	Fatty acyl-CoAs can be unstable. Keep samples on ice or at 4°C during preparation and store them at -80°C. Minimize freeze-thaw cycles.[14]
Inconsistent Sample Preparation	Ensure precise and consistent execution of the extraction and sample handling protocol for all samples and standards. Automate liquid handling steps if possible.
LC System Carryover	Implement a robust column washing step between injections to prevent carryover of analytes or matrix components from previous runs.

Quantitative Data Summary

Table 1: Common Adducts of Fatty Acyl-CoAs in ESI-MS

Adduct	Mass Shift (Da)	Common Sources
Protonated [M+H]⁺	+1.0073	Acidic mobile phases
Sodiated [M+Na]⁺	+22.9892	Glassware, mobile phase additives
Potassiated [M+K]⁺	+38.9632	Glassware, mobile phase additives
Ammoniated [M+NH₄]⁺	+18.0338	Ammonium-based mobile phase buffers

Table 2: Characteristic Fragmentation of Fatty Acyl-CoAs in Positive Ion Mode MS/MS

Precursor Ion	Neutral Loss (Da)	Resulting Fragment	Significance
[M+H]⁺	507.1	Acylium ion	Highly specific for fatty acyl-CoAs, used for neutral loss scanning and MRM.[10][15][16]
[M+H]⁺	427.1	Acyl-dephospho-CoA fragment	Observed for acyl-dephospho-CoAs, which can be contaminants or degradation products.[17]

Experimental Protocols

Protocol 1: Fatty Acyl-CoA Extraction from Cultured Cells (Solvent Precipitation)

• Cell Harvesting: Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Quenching & Lysis: Add ice-cold extraction solvent (e.g., 80% methanol (B129727) in water) to the cell pellet.[1]

• Homogenization: Vortex the mixture vigorously for 1 minute to ensure thorough cell lysis and protein precipitation.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.[1]

• Supernatant Collection: Carefully transfer the supernatant containing the fatty acyl-CoAs to a new tube.

• Drying: Evaporate the supernatant to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol with 10 mM ammonium (B1175870) acetate).[1]

Protocol 2: LC-MS/MS Analysis of Fatty Acyl-CoAs

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 10 mM ammonium acetate (B1210297) and 0.1% formic acid.[1][4]

  • Mobile Phase B: Acetonitrile/isopropanol (90:10) with 10 mM ammonium acetate and 0.1% formic acid.[4]

  • Gradient: Start with a low percentage of mobile phase B and gradually increase to elute the more hydrophobic long-chain fatty acyl-CoAs.[1]

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions: Monitor the transition from the precursor ion ([M+H]+) to a characteristic product ion, often resulting from the neutral loss of 507 Da.[11][15]

Visualizations

Caption: Experimental workflow for fatty acyl-CoA analysis.

Caption: Troubleshooting logic for poor MS signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. escholarship.org [escholarship.org]
• 5. Adduct formation in electrospray ionisation-mass spectrometry with hydrophilic interaction liquid chromatography is strongly affected by the inorganic ion concentration of the samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adduct formation in electrospray ionization. Part 1: Common acidic pharmaceuticals [ouci.dntb.gov.ua]
• 7. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. massspec.unm.edu [massspec.unm.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aocs.org [aocs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-elution of 3-hydroxyacyl-CoA Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of 3-hydroxyacyl-CoA isomers.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 3-hydroxyacyl-CoA isomers.

Issue: Poor Resolution of Isomers

Potential Cause	Recommended Solution
Inappropriate Column Chemistry	For enantiomers (e.g., 3R- and 3S-hydroxy isomers), a chiral stationary phase is essential. Polysaccharide-based chiral columns are often effective. For positional isomers, a high-resolution reversed-phase column (e.g., C18) with a smaller particle size may improve separation.[1]
Suboptimal Mobile Phase Composition	Adjust the mobile phase composition. For reversed-phase chromatography, modify the organic modifier-to-aqueous ratio. For chiral chromatography, optimizing the organic modifier (e.g., isopropanol, ethanol) and any acidic or basic additives can significantly impact selectivity.[1]
Inadequate Method Parameters	Optimize the gradient slope in liquid chromatography to enhance separation. A shallower gradient can often improve the resolution of closely eluting compounds.[2] Also, ensure the column is fully equilibrated between injections.[1]
Low Column Efficiency	Broad peaks can lead to poor resolution. This may be a sign of a deteriorating column. Consider replacing the column if flushing with a strong solvent does not improve peak shape.[2][3]

Issue: Peak Tailing or Fronting

Potential Cause	Recommended Solution
Secondary Interactions	Peak tailing can be caused by interactions between the analyte and active sites on the stationary phase. Adding a small amount of a competing acid or base (e.g., trifluoroacetic acid) to the mobile phase can mitigate this.[1]
Sample Solvent Mismatch	Dissolving the sample in a solvent stronger than the initial mobile phase can cause peak distortion, including fronting. Whenever possible, dissolve the sample in the initial mobile phase.[1][2]
Column Overload	Injecting too much sample can lead to peak distortion. Reduce the injection volume or dilute the sample.[1]
Column Contamination	Contamination at the column inlet can cause peak shape issues. Backflushing the column or replacing the inlet frit may resolve the problem.[1]

Issue: Low Signal Intensity

Potential Cause	Recommended Solution
Suboptimal Mass Spectrometry Settings	If using MS detection, optimize ion source parameters such as capillary voltage, gas flow, and temperature for acyl-CoA compounds.[1]
Ion Suppression	Matrix effects from complex biological samples can suppress the ionization of the target analytes.[1] Incorporate a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering substances.[4]
Analyte Degradation	Acyl-CoA thioesters can be unstable. Ensure proper sample handling, including keeping samples cold and minimizing freeze-thaw cycles.[1]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating 3-hydroxyacyl-CoA isomers?

A1: The primary challenges include:

• Stereoisomers: The presence of a chiral center at the 3-position results in enantiomers (3R- and 3S- forms) that have identical physicochemical properties in a non-chiral environment, necessitating the use of chiral separation techniques.[1]

• Positional Isomers: Other isomers with similar chemical properties may be present in the sample, making them difficult to resolve from the 3-hydroxyacyl-CoA of interest using standard chromatographic methods.[1]

• Compound Stability: Acyl-CoA thioesters are susceptible to degradation, requiring careful sample handling and optimized analytical conditions.[1]

• Matrix Effects: Biological samples contain numerous endogenous compounds that can interfere with the separation and detection of target analytes.[1]

Q2: Which analytical techniques are best suited for the chiral separation of 3-hydroxyacyl-CoA isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are highly effective for chiral separations of these compounds.[1] Both techniques can be coupled with mass spectrometry (MS) for sensitive and selective detection. Capillary Electrophoresis (CE) is another viable option, particularly for charged molecules like CoA derivatives.[1]

Q3: What type of HPLC column should I use to separate enantiomers of 3-hydroxyacyl-CoAs?

A3: For the separation of enantiomers, a chiral stationary phase (CSP) is required. Polysaccharide-based columns, such as those with amylose (B160209) or cellulose (B213188) derivatives, are commonly used and have shown success in resolving similar chiral compounds.[1]

Q4: Can I use standard reversed-phase HPLC to separate these isomers?

A4: Reversed-phase HPLC is excellent for separating compounds based on differences in hydrophobicity and can be effective for separating positional isomers. However, it is generally not suitable for resolving enantiomers without the use of a chiral stationary phase or a chiral derivatizing agent.[1]

Q5: How can I confirm the identity of the separated isomers?

A5: High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to confirm the elemental composition of the isomers. Tandem mass spectrometry (MS/MS) can be used to generate fragmentation patterns that may help in differentiating between positional isomers.[5][6] For confirmation of enantiomers, comparison with certified reference standards is the most definitive method.

Experimental Protocols

Protocol 1: Chiral Separation of 3-hydroxyacyl-CoA Isomers by HPLC-MS

This protocol provides a general method for the separation of 3-hydroxyacyl-CoA enantiomers. Optimization will be required based on the specific acyl chain length and the HPLC-MS system used.

• Instrumentation:

  • HPLC system with a column oven

  • Mass spectrometer with an electrospray ionization (ESI) source

• Materials:

  • Column: Chiral stationary phase column (e.g., polysaccharide-based)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Sample: 3-hydroxyacyl-CoA isomer mixture dissolved in the initial mobile phase

• Procedure:

  • Column Equilibration: Equilibrate the chiral column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 30 minutes or until a stable baseline is achieved.

  • Injection: Inject the sample onto the column.

  • Gradient Elution: Apply a linear gradient to increase the percentage of Mobile Phase B to elute the isomers. A shallow gradient is often beneficial for resolving closely related compounds.

  • MS Detection: Operate the mass spectrometer in positive ion mode and monitor for the specific m/z of the target 3-hydroxyacyl-CoA and its characteristic fragment ions.

  • Data Analysis: Integrate the peak areas for each separated isomer for quantification.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is for the cleanup of 3-hydroxyacyl-CoA isomers from biological matrices to reduce matrix effects.

• Materials:

  • C18 SPE cartridges

  • Conditioning Solvent: 100% Methanol

  • Equilibration Solvent: 50 mM potassium phosphate (B84403) buffer, pH 7.0

  • Wash Solvent: 50 mM potassium phosphate buffer, pH 7.0

  • Elution Solvent: 80% acetonitrile, 20% methanol

• Procedure:

  • Conditioning: Pass 2 mL of the conditioning solvent through the SPE cartridge.

  • Equilibration: Pass 2 mL of the equilibration solvent through the cartridge.

  • Sample Loading: Load the pre-treated sample supernatant onto the cartridge.

  • Washing: Wash the cartridge with 2 mL of the wash solvent to remove hydrophilic impurities.

  • Elution: Elute the acyl-CoAs with 1 mL of the elution solvent.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for HPLC analysis.[4]

Quantitative Data Summary

The following table provides an example of expected chromatographic parameters for the separation of 3-hydroxyacyl-CoA isomers. Actual values will need to be determined empirically.

Parameter	Isomer 1 (e.g., 3R-isomer)	Isomer 2 (e.g., 3S-isomer)
Retention Time (min)	15.2	16.8
Resolution (Rs)	-	> 1.5
Peak Asymmetry	0.9 - 1.2	0.9 - 1.2

Visualizations

Caption: Experimental workflow for the analysis of 3-hydroxyacyl-CoA isomers.

Caption: Troubleshooting logic for poor isomer resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of isomeric long-chain hydroxy fatty acids by tandem mass spectrometry: application to the diagnosis of long-chain 3-hydroxyacyl CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of (3R)- versus (3S)-Hydroxyhexadecanedioyl-CoA Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic pathways of (3R)- and (3S)-hydroxyhexadecanedioyl-CoA, the two stereoisomers of 3-hydroxy-C16-dicarboxylyl-CoA. Understanding the distinct metabolic fates of these enantiomers is crucial for research into fatty acid oxidation disorders, drug development targeting lipid metabolism, and the study of cellular signaling pathways involving dicarboxylic acids. This document summarizes the key enzymatic steps, presents available quantitative data, details relevant experimental protocols, and provides visual representations of the metabolic pathways.

Introduction to Stereoselectivity in Dicarboxylic Acid β-Oxidation

Hexadecanedioic acid is a C16 α,ω-dicarboxylic acid that, after activation to its CoA ester, undergoes degradation primarily through the peroxisomal β-oxidation pathway.[1][2] A key intermediate in this pathway is 3-hydroxyhexadecanedioyl-CoA, which exists as two stereoisomers: (3R)-hydroxyhexadecanedioyl-CoA and (3S)-hydroxyhexadecanedioyl-CoA. The processing of these isomers is highly stereospecific, dictated by the presence of distinct enzymes in the peroxisome that recognize only one of the two chiral forms. This stereoselectivity is a critical control point in the metabolism of dicarboxylic acids.

Metabolic Pathways: A Tale of Two Stereoisomers

The β-oxidation of hexadecanedioyl-CoA involves a series of enzymatic reactions that shorten the carbon chain. After the initial oxidation step, the resulting enoyl-CoA is hydrated to form 3-hydroxyhexadecanedioyl-CoA. At this juncture, the metabolic pathways for the (3R) and (3S) isomers diverge, each being handled by a specific bifunctional enzyme.

The (3S)-Hydroxyhexadecanedioyl-CoA Pathway

The (3S) isomer is a substrate for the L-bifunctional protein (LBP) . This enzyme possesses both enoyl-CoA hydratase and L-3-hydroxyacyl-CoA dehydrogenase activities. LBP catalyzes the dehydrogenation of (3S)-hydroxyhexadecanedioyl-CoA to 3-ketohexadecanedioyl-CoA.

The (3R)-Hydroxyhexadecanedioyl-CoA Pathway

Conversely, the (3R) isomer is processed by the D-bifunctional protein (DBP) , also known as multifunctional enzyme 2.[3] DBP contains enoyl-CoA hydratase and D-3-hydroxyacyl-CoA dehydrogenase activities. It specifically catalyzes the dehydrogenation of (3R)-hydroxyhexadecanedioyl-CoA to 3-ketohexadecanedioyl-CoA.[3][4][5]

Following the action of either LBP or DBP, the resulting 3-ketohexadecanedioyl-CoA is cleaved by a thiolase, completing one cycle of β-oxidation and producing a shortened dicarboxylyl-CoA and acetyl-CoA.

Quantitative Data Summary

Direct comparative kinetic data for the metabolism of (3R)- and (3S)-hydroxyhexadecanedioyl-CoA by their respective enzymes is scarce in the literature. However, a study by Ferdinandusse et al. (2004) provides valuable insights using a close analog, C16:1-dicarboxylyl-CoA (C16:1DC-CoA), to measure the activities of recombinant human LBP and DBP. The results indicate that both enzymes are active with long-chain dicarboxylic acid substrates and exhibit comparable affinities.

Substrate (Analog)	Enzyme	Apparent K_m (µM)
C16:1-dicarboxylyl-CoA	L-Bifunctional Protein (LBP)	0.3[6]
C16:1-dicarboxylyl-CoA	D-Bifunctional Protein (DBP)	0.9[6]
Table 1: Apparent Michaelis-Menten constants (K_m) of human L-bifunctional protein and D-bifunctional protein for C16:1-dicarboxylyl-CoA. Data from Ferdinandusse et al., 2004.[6]

Experimental Protocols

Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Activity

A common method for assaying 3-hydroxyacyl-CoA dehydrogenase activity is a continuous spectrophotometric rate determination.[7] This assay measures the change in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH or the oxidation of NADH to NAD+.

Principle: (3R)- or (3S)-Hydroxyhexadecanedioyl-CoA + NAD+ ⇌ 3-Ketohexadecanedioyl-CoA + NADH + H+

Reagents:

• Potassium phosphate (B84403) buffer (100 mM, pH 7.3)

• NAD+ (or NADH for the reverse reaction) solution

• (3R)- or (3S)-Hydroxyhexadecanedioyl-CoA substrate solution

• Purified recombinant L-bifunctional protein or D-bifunctional protein

Procedure:

• In a cuvette, combine the potassium phosphate buffer and NAD+ solution.

• Equilibrate to the desired temperature (e.g., 37°C).

• Initiate the reaction by adding the hydroxyhexadecanedioyl-CoA substrate.

• Monitor the increase in absorbance at 340 nm over time using a spectrophotometer.

• The rate of reaction is calculated from the linear portion of the absorbance curve using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

A coupled assay system can also be employed, where the 3-ketoacyl-CoA product is further cleaved by a thiolase, making the reaction irreversible and preventing product inhibition.[8]

Chiral Separation of (3R)- and (3S)-Hydroxyhexadecanedioyl-CoA by HPLC

High-performance liquid chromatography (HPLC) with a chiral stationary phase is the method of choice for separating and quantifying the (3R) and (3S) enantiomers of hydroxyhexadecanedioyl-CoA.

Principle: The enantiomers interact differently with the chiral stationary phase, leading to different retention times and allowing for their separation.

Instrumentation and Columns:

• An HPLC system equipped with a UV detector is suitable.

• Chiral stationary phases such as Chiralpak AD-RH or Chiralcel OD-H are commonly used for separating chiral molecules.[9]

Mobile Phase:

• A typical mobile phase for reversed-phase chiral HPLC is a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water. The exact ratio needs to be optimized for baseline separation.[9]

• For normal-phase chiral HPLC, a mixture of a nonpolar solvent like hexane (B92381) and a polar modifier like isopropanol (B130326) is often used.

Procedure:

• Synthesize or obtain a racemic mixture of (3R/S)-hydroxyhexadecanedioyl-CoA to serve as a standard.

• Equilibrate the chiral column with the chosen mobile phase until a stable baseline is achieved.

• Inject the sample containing the hydroxyhexadecanedioyl-CoA isomers.

• Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 254 nm).

• Identify the peaks corresponding to the (3R) and (3S) isomers based on their retention times, as determined by the standard.

• Quantify the amount of each isomer by integrating the peak areas.

Visualizations

Caption: Divergent metabolic pathways of (3R)- and (3S)-hydroxyhexadecanedioyl-CoA.

Caption: General workflow for analyzing hydroxyhexadecanedioyl-CoA stereoisomers.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. D-bifunctional protein deficiency - Wikipedia [en.wikipedia.org]
• 4. D-3-hydroxyacyl-CoA dehydratase/D-3-hydroxyacyl-CoA dehydrogenase bifunctional protein deficiency: a newly identified peroxisomal disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. D-Bifunctional Protein Deficiency - Alex - The Leukodystrophy Charity [alextlc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Functional differences between peroxisomal and mitochondrial beta-oxidation intermediates

For Researchers, Scientists, and Drug Development Professionals

The catabolism of fatty acids through beta-oxidation is a fundamental metabolic process, primarily occurring in two distinct cellular organelles: mitochondria and peroxisomes. While both pathways share the common goal of shortening fatty acyl chains, the functional roles of their intermediates and the overall regulation of each pathway exhibit critical differences. Understanding these distinctions is paramount for research in metabolic diseases, drug development targeting fatty acid metabolism, and advancing our knowledge of cellular bioenergetics.

This guide provides a comprehensive comparison of the functional differences between the intermediates of peroxisomal and mitochondrial beta-oxidation, supported by experimental data and detailed methodologies.

Key Functional Distinctions at a Glance

Mitochondrial beta-oxidation is the primary pathway for the complete degradation of the bulk of dietary short-, medium-, and long-chain fatty acids to generate ATP.[1] In contrast, peroxisomal beta-oxidation is a chain-shortening process for substrates that are poorly handled by mitochondria.[2][3] This includes very-long-chain fatty acids (VLCFAs; C22 or longer), dicarboxylic acids, and the C27-bile acid intermediates in bile acid synthesis.[4][5][6][7][8][9]

The initial step in each pathway is catalyzed by a different class of enzymes with distinct substrate specificities and reaction mechanisms. Mitochondria employ a family of acyl-CoA dehydrogenases that shuttle electrons into the electron transport chain, contributing to ATP synthesis.[10][11][12] Peroxisomes, on the other hand, utilize acyl-CoA oxidases that directly transfer electrons to molecular oxygen, producing hydrogen peroxide (H₂O₂) and dissipating energy as heat.[3][10][11][12]

A crucial functional difference lies in the fate of the resulting intermediates. Mitochondrial beta-oxidation proceeds to completely oxidize fatty acids into acetyl-CoA, which then enters the citric acid cycle for further energy production.[12] Peroxisomal beta-oxidation, however, is an incomplete process. It shortens VLCFAs to medium- or long-chain acyl-CoAs, which are then transported to mitochondria for complete oxidation.[3] The acetyl-CoA produced in peroxisomes can be exported to the cytosol for various biosynthetic pathways or be transported to mitochondria.[13]

Quantitative Comparison of Peroxisomal and Mitochondrial Beta-Oxidation

The following table summarizes the key quantitative differences in the performance of peroxisomal and mitochondrial beta-oxidation, based on available experimental data.

Feature	Peroxisomal Beta-Oxidation	Mitochondrial Beta-Oxidation
Primary Substrates	Very-long-chain fatty acids (VLCFAs; ≥C22), Dicarboxylic acids, C27-Bile acid intermediates, Pristanic acid	Short- (C4-C6), Medium- (C8-C12), and Long-chain (C14-C20) fatty acids
Substrate Affinity (Km)	Lowest Km for medium-chain (C9:0-C10:0) and mono-unsaturated long-chain (C16:1-C22:1) fatty acids.[14]	Lowest Km for long-chain fatty acids (C16:0-C18:0).[14]
Oxidation Rates	Highest rates with lauroyl-CoA (C12:0).[14] For dicarboxylic acids, rates are comparable to monocarboxylic acids.[4]	Highest rates with C12:0-C16:0 and C18:2 fatty acids.[14] Negligible activity for dicarboxylic acids.[4]
Relative Contribution to Palmitate (C16:0) Oxidation	Estimated to be approximately 32% of the initial oxidation in rat hepatocytes.[13]	Primary pathway for the complete oxidation of palmitate.
Energy Yield	No direct ATP production from the first step; energy is lost as heat. Produces H₂O₂.[3][12]	FADH₂ from the first step enters the electron transport chain, contributing to ATP synthesis.
End Products	Acetyl-CoA, Propionyl-CoA (from branched-chain fatty acids), and chain-shortened acyl-CoAs (e.g., C8-CoA).	Acetyl-CoA, and in the case of odd-chain fatty acids, Propionyl-CoA.

Signaling Pathways and Metabolic Fates of Intermediates

The distinct intermediates of peroxisomal and mitochondrial beta-oxidation are channeled into different metabolic pathways, reflecting their unique signaling and functional roles.

Metabolic Fates of Beta-Oxidation Intermediates.

Experimental Protocols

Accurate measurement and comparison of peroxisomal and mitochondrial beta-oxidation rely on robust experimental methodologies. Below are outlines of key experimental protocols.

Isolation of Peroxisomes and Mitochondria

Objective: To obtain purified fractions of peroxisomes and mitochondria from tissues or cultured cells for in vitro assays.

Methodology:

• Homogenization: Tissues (e.g., liver) or cultured cells are homogenized in an isotonic buffer to disrupt the cell membrane while keeping organelles intact.

• Differential Centrifugation: The homogenate is subjected to a series of centrifugations at increasing speeds. A low-speed spin pellets nuclei and unbroken cells. The resulting supernatant is then centrifuged at a higher speed to pellet mitochondria.

• Density Gradient Centrifugation: The supernatant from the mitochondrial spin, which is enriched in peroxisomes, is layered onto a density gradient (e.g., sucrose (B13894) or OptiPrep) and centrifuged at high speed. Peroxisomes will sediment to a specific density within the gradient, allowing for their separation from other organelles like microsomes and lysosomes.

• Purity Assessment: The purity of the isolated fractions is assessed by western blotting for organelle-specific marker proteins (e.g., catalase for peroxisomes, cytochrome c for mitochondria).

Workflow for Organelle Isolation.

Measurement of Beta-Oxidation Rates using Radiolabeled Fatty Acids

Objective: To quantify the rate of beta-oxidation in isolated organelles, cultured cells, or tissue homogenates.

Methodology:

• Substrate Preparation: A radiolabeled fatty acid (e.g., [1-¹⁴C]palmitic acid or [³H]palmitic acid) is complexed with fatty acid-free bovine serum albumin (BSA) in a suitable buffer.

• Incubation: The biological sample (isolated organelles, cells, or homogenate) is incubated with the radiolabeled substrate at 37°C for a defined period.

• Separation of Intermediates: The reaction is stopped, and the radiolabeled water-soluble intermediates (e.g., acetyl-CoA) are separated from the unreacted fatty acid substrate. This can be achieved by precipitation of the unreacted substrate with an acid (e.g., perchloric acid) followed by centrifugation, or by using anion-exchange chromatography.

• Quantification: The radioactivity in the aqueous phase (containing the water-soluble intermediates) is measured using a scintillation counter.

• Data Analysis: The rate of beta-oxidation is calculated based on the amount of radioactivity incorporated into the water-soluble fraction per unit of time and normalized to the protein content of the sample.

To differentiate between mitochondrial and peroxisomal activity:

• Mitochondrial beta-oxidation can be specifically inhibited using compounds like rotenone (B1679576) and antimycin A, which block the mitochondrial electron transport chain. The remaining activity is attributed to peroxisomes.

• Peroxisomal beta-oxidation can be assessed by measuring the production of H₂O₂ using a fluorescent probe.

Analysis of Beta-Oxidation Intermediates by HPLC and Mass Spectrometry

Objective: To identify and quantify the specific acyl-CoA intermediates produced during beta-oxidation.

Methodology:

• Sample Preparation: Reactions are quenched, and acyl-CoA esters are extracted from the biological sample.

• HPLC Separation: The extracted acyl-CoAs are separated by reverse-phase high-performance liquid chromatography (HPLC). A C18 column is commonly used with a gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile).

• Detection and Quantification:

  • Radiochemical Detection: If a radiolabeled substrate was used, the eluent from the HPLC can be passed through a radioactivity detector to quantify the different chain-length acyl-CoA intermediates.

  • Mass Spectrometry (MS): The HPLC system can be coupled to a mass spectrometer (LC-MS). The mass spectrometer can be operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for highly specific and sensitive quantification of known acyl-CoA species. Tandem mass spectrometry (MS/MS) can be used to confirm the identity of the intermediates by analyzing their fragmentation patterns.

Analysis of Beta-Oxidation Intermediates.

Conclusion

The functional distinctions between the intermediates of peroxisomal and mitochondrial beta-oxidation underscore the specialized and complementary roles of these two organelles in cellular lipid metabolism. While mitochondria are the powerhouses for complete fatty acid oxidation and energy generation, peroxisomes handle a unique set of substrates, acting as a crucial preparatory pathway and participating in specific biosynthetic processes. A thorough understanding of the quantitative differences and the metabolic fates of the intermediates from each pathway is essential for researchers in the fields of metabolism, cell biology, and drug development. The experimental protocols outlined in this guide provide a framework for the accurate investigation of these vital metabolic processes.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Beta oxidation in mitochondria and peroxisomes andglyoxysomes [m.antpedia.com]
• 4. Compartmentation of dicarboxylic acid beta-oxidation in rat liver: importance of peroxisomes in the metabolism of dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peroxisomes and bile acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scholars.mssm.edu [scholars.mssm.edu]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pro- and Antioxidant Functions of the Peroxisome-Mitochondria Connection and Its Impact on Aging and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acyl-CoA dehydrogenases and acyl-CoA oxidases. Structural basis for mechanistic similarities and differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sciencecodons.com [sciencecodons.com]
• 13. Flux of palmitate through the peroxisomal and mitochondrial beta-oxidation systems in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A direct comparison between peroxisomal and mitochondrial preferences for fatty-acyl beta-oxidation predicts channelling of medium-chain and very-long-chain unsaturated fatty acids to peroxisomes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for (3R)-hydroxyhexadecanedioyl-CoA Detection

For researchers, scientists, and drug development professionals engaged in the study of fatty acid metabolism and related therapeutic areas, the accurate detection and quantification of specific acyl-CoA species is paramount. (3R)-hydroxyhexadecanedioyl-CoA, a long-chain dicarboxylic acyl-CoA, is an important intermediate in metabolic pathways, and its analysis requires sensitive and robust analytical methodologies. This guide provides a comparative overview of the primary analytical techniques used for the detection of (3R)-hydroxyhexadecanedioyl-CoA and related long-chain acyl-CoAs, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzymatic Assays.

Comparison of Analytical Methods

The selection of an appropriate analytical method for (3R)-hydroxyhexadecanedioyl-CoA depends on various factors, including the required sensitivity, specificity, sample matrix, and throughput. While LC-MS/MS has emerged as the gold standard for its high sensitivity and specificity, GC-MS and enzymatic assays offer alternative approaches with their own distinct advantages and limitations.

Table 1: Comparison of Performance Characteristics for Analytical Methods

Parameter	LC-MS/MS	GC-MS	Enzymatic Assays
Limit of Detection (LOD)	1-10 fmol	1-10 pg (with derivatization)	~50 fmol
Limit of Quantification (LOQ)	5-50 fmol	5-50 pg (with derivatization)	~100 fmol
Linearity (R²)	>0.99	>0.99	Variable
Precision (%RSD)	<15%	<15%	<20%
Specificity	High (based on mass-to-charge ratio and fragmentation pattern)	High (with appropriate derivatization and chromatographic separation)	High (enzyme-specific)
Throughput	High	Moderate	Low to Moderate
Sample Preparation	Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)	Derivatization required	Minimal
Instrumentation Cost	High	Moderate to High	Low
Expertise Required	High	High	Moderate

Note: The quantitative data presented in this table are representative values for long-chain acyl-CoAs and 3-hydroxydicarboxylic acids and may vary depending on the specific instrumentation, methodology, and sample matrix.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. Below are representative protocols for the analysis of long-chain 3-hydroxydicarboxylic acids and acyl-CoAs using LC-MS/MS and GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method is suitable for the quantitative analysis of (3R)-hydroxyhexadecanedioyl-CoA in biological matrices such as plasma, serum, or tissue homogenates.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Loading: Acidify the sample (e.g., 500 µL of plasma) with a suitable acid (e.g., formic acid to a final concentration of 0.1%) and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte with 1 mL of methanol.

• Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

2. Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion: The [M+H]⁺ ion of (3R)-hydroxyhexadecanedioyl-CoA.

• Product Ions: Specific fragment ions of the analyte, determined through infusion and optimization.

• Collision Energy: Optimized for the specific precursor-product ion transition.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of 3-hydroxydicarboxylic acids after derivatization to increase their volatility.[1]

1. Sample Preparation and Derivatization

• Extraction: Extract the dicarboxylic acids from the sample (e.g., urine) using a suitable organic solvent (e.g., ethyl acetate) after acidification.

• Drying: Evaporate the organic extract to dryness under nitrogen.

• Derivatization: Add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) to the dried extract. Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

2. Gas Chromatography (GC)

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 250°C at 10°C/min.

  • Ramp 2: Increase to 300°C at 20°C/min, hold for 5 minutes.

• Injection Mode: Splitless.

• Injector Temperature: 280°C.

3. Mass Spectrometry (MS)

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (e.g., m/z 50-650) for identification or Selected Ion Monitoring (SIM) for quantification of characteristic fragment ions.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Signaling Pathways and Workflows

Visualizing the analytical workflow can aid in understanding the overall process from sample to result.

Caption: General analytical workflow for the detection of (3R)-hydroxyhexadecanedioyl-CoA.

Conclusion

The choice of analytical method for the detection of (3R)-hydroxyhexadecanedioyl-CoA is a critical decision that impacts the quality and reliability of research findings. LC-MS/MS offers the highest sensitivity and specificity, making it the preferred method for quantitative studies in complex biological matrices. GC-MS, following a derivatization step, provides a robust alternative, particularly for the analysis of the corresponding 3-hydroxydicarboxylic acid. Enzymatic assays, while less common for this specific analyte, can offer a simpler and more cost-effective approach for high-throughput screening when a suitable enzyme is available. The detailed protocols and comparative data presented in this guide are intended to assist researchers in selecting and implementing the most appropriate method for their specific research needs.

References

• 1. Gas chromatographic/mass spectrometric identification of 3-hydroxydicarboxylic acids in urine [pubmed.ncbi.nlm.nih.gov]

(3R)-Hydroxyhexadecanedioyl-CoA: A Comparative Analysis of a Key Metabolic Intermediate in Health and Disease

For researchers and professionals in the fields of metabolic disorders and drug development, understanding the nuanced roles of specific acyl-CoA species is critical for diagnostics and therapeutic innovation. This guide provides a comparative overview of (3R)-hydroxyhexadecanedioyl-CoA, a long-chain dicarboxylic acyl-CoA intermediate, contrasting its implied levels in healthy individuals with those in diseased states, primarily focusing on inherited disorders of fatty acid oxidation. Due to the scarcity of direct quantitative data for (3R)-hydroxyhexadecanedioyl-CoA in biological matrices, this comparison relies on the well-established surrogate markers: long-chain 3-hydroxyacylcarnitines in plasma and 3-hydroxydicarboxylic acids in urine.

Quantitative Comparison of Surrogate Markers

Direct measurement of intracellular (3R)-hydroxyhexadecanedioyl-CoA is not a routine clinical or research practice. However, its accumulation, and that of other long-chain 3-hydroxyacyl-CoAs, is reflected in the levels of more readily measurable downstream metabolites. The following table summarizes the concentrations of these surrogate markers in healthy individuals versus those with Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD) deficiency or Trifunctional Protein (TFP) deficiency, conditions where the metabolism of long-chain 3-hydroxyacyl-CoAs is impaired.

Analyte Category	Specific Marker	Healthy State (Concentration)	Diseased State (LCHAD/TFP Deficiency) (Concentration)	Sample Matrix
Long-Chain 3-Hydroxyacylcarnitines	C16-OH (3-hydroxypalmitoylcarnitine)	Typically low or undetectable	Significantly elevated[1][2]	Plasma
C18-OH (3-hydroxystearoylcarnitine)	Typically low or undetectable	Significantly elevated[1]	Plasma
C18:1-OH (3-hydroxyoleoylcarnitine)	Typically low or undetectable	Significantly elevated[1]	Plasma
Urinary 3-Hydroxydicarboxylic Acids	C6-C14 3-Hydroxydicarboxylic Acids	Present in low amounts, increase with fasting[3][4]	Massively increased excretion[1][5]	Urine

Note: The elevation of the ratios of C16-OH/C16 and C18-OH/C18 acylcarnitines is also a key diagnostic indicator for LCHAD/TFP deficiency[1][6]. In healthy individuals, the urinary excretion of 3-hydroxyadipic acid 3,6-lactone, a related metabolite, is around 0.9 ± 0.5 micrograms/mg creatinine (B1669602) in a non-fasting state and increases with fasting[3].

Metabolic Significance and Pathways

(3R)-hydroxyhexadecanedioyl-CoA is an intermediate in the peroxisomal β-oxidation of hexadecanedioic acid. This pathway is crucial for the degradation of dicarboxylic acids that are formed via ω-oxidation of long-chain fatty acids. In healthy individuals, these pathways function efficiently to produce energy. However, in genetic disorders such as LCHAD and TFP deficiencies, a defect in the enzyme L-3-hydroxyacyl-CoA dehydrogenase (a component of the mitochondrial trifunctional protein) leads to the accumulation of long-chain 3-hydroxyacyl-CoAs. While the primary defect in LCHAD is in the mitochondrial pathway for monocarboxylic fatty acids, the resulting metabolic disruption affects the handling of dicarboxylic acids as well. The (R)-stereoisomer of 3-hydroxyacyl-CoAs is specifically metabolized by the D-bifunctional protein in peroxisomes.

Peroxisomal β-oxidation of hexadecanedioic acid.

Experimental Protocols

The quantification of long-chain acyl-CoAs from biological tissues is a complex procedure due to their low abundance and instability. The following is a representative protocol based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Objective: To extract and quantify (3R)-hydroxyhexadecanedioyl-CoA from tissue samples.

Materials:

• Tissue sample (e.g., liver, heart, fibroblasts)

• Liquid nitrogen

• Homogenizer

• Extraction solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v), pre-cooled to -20°C

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

• LC-MS/MS system (e.g., Triple Quadrupole)

Procedure:

• Sample Preparation:

  • Flash-freeze tissue sample in liquid nitrogen immediately after collection to quench metabolic activity.

  • Grind the frozen tissue to a fine powder under liquid nitrogen.

• Extraction:

  • To the frozen tissue powder, add a 20-fold excess of pre-cooled extraction solvent containing internal standards.

  • Homogenize the sample thoroughly.

  • Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.

  • Collect the supernatant.

• Purification (Optional but Recommended):

  • For cleaner samples, pass the supernatant through an SPE cartridge to enrich for acyl-CoAs and remove interfering substances.

  • Wash the cartridge and elute the acyl-CoAs.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in an appropriate solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Separate the acyl-CoAs using a C18 reversed-phase column with a suitable gradient of mobile phases (e.g., ammonium (B1175870) hydroxide (B78521) in water and acetonitrile).

  • Detect and quantify the target analyte using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) for specific and sensitive detection, monitoring the transition of the precursor ion to a specific product ion.

Workflow for acyl-CoA analysis.

Conclusion

While direct quantification of (3R)-hydroxyhexadecanedioyl-CoA in various physiological and pathological states remains a challenge, the analysis of its surrogate markers in plasma and urine provides a robust indication of its accumulation in fatty acid oxidation disorders. The significant elevation of long-chain 3-hydroxyacylcarnitines and urinary 3-hydroxydicarboxylic acids in patients with LCHAD and TFP deficiencies underscores the critical role of these pathways in maintaining metabolic homeostasis. Further research employing advanced mass spectrometry techniques may enable the direct and routine quantification of (3R)-hydroxyhexadecanedioyl-CoA, potentially offering more precise insights into the pathophysiology of these and other metabolic diseases.

References

• 1. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Urinary 3-hydroxyadipic acid 3,6-lactone: structural identification and effect of fasting in adults and children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic origin of urinary 3-hydroxy dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Urinary 3-hydroxydicarboxylic acids in pathophysiology of metabolic disorders with dicarboxylic aciduria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. informnetwork.org [informnetwork.org]

A Kinetic Showdown: Enzymes Acting on (R)- and (S)-3-Hydroxyacyl-CoA Stereoisomers

For researchers, scientists, and drug development professionals, understanding the intricate dance of enzymes with their substrates is paramount. This guide provides a detailed kinetic comparison of enzymes that act on the stereoisomers of 3-hydroxyacyl-CoA, crucial intermediates in fatty acid metabolism. By presenting quantitative data, experimental methodologies, and pathway visualizations, this document aims to be an invaluable resource for those working in metabolic research and drug discovery.

The metabolism of fatty acids is a fundamental biological process, and the stereochemistry of the intermediates plays a critical role in the specificity and efficiency of the enzymes involved. This guide focuses on the enzymes that recognize and process (R)- and (S)-3-hydroxyacyl-CoA, highlighting their kinetic differences and their places within broader metabolic pathways.

Kinetic Parameters of Enoyl-CoA Hydratases and 3-Hydroxyacyl-CoA Dehydrogenases

The following tables summarize the kinetic parameters of key enzymes that produce or act upon (R)- and (S)-3-hydroxyacyl-CoA. These enzymes are central to the β-oxidation pathway and other related metabolic routes.

Table 1: Kinetic Parameters of Enoyl-CoA Hydratases

Enzyme	Organism	Substrate	Stereospecificity	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Reference
Enoyl-CoA Hydratase (Crotonase)	Bovine Liver	trans-2-Crotonyl-CoA	S-specific	-	-	-	[1][2]
PhaJ1	Pseudomonas aeruginosa	trans-2-Butenoyl-CoA	R-specific	-	-	-
PhaJ4	Pseudomonas aeruginosa	trans-2-Octenoyl-CoA	R-specific	-	-	-
PhaJ4aRe	Ralstonia eutropha	trans-2-Hexenoyl-CoA	R-specific	130	1,100	5,600	[1]
PhaJ4aRe	Ralstonia eutropha	trans-2-Octenoyl-CoA	R-specific	70	1,200	6,100	[1]
FadB' (Enoyl-CoA hydratase domain)	Ralstonia eutropha H16	trans-Crotonyl-CoA	S-specific	-	98 ± 3	-	[3]

Table 2: Kinetic Parameters of 3-Hydroxyacyl-CoA Dehydrogenases

Enzyme	Organism	Substrate	Stereospecificity	Km (µM)	Vmax (µmol/min/mg)	kcat (s-1)	Reference
L-3-Hydroxyacyl-CoA Dehydrogenase	Pig Heart	L-3-Hydroxybutyryl-CoA	S-specific	-	-	-	[4]
FadB' ((S)-3-hydroxyacyl-CoA dehydrogenase domain)	Ralstonia eutropha H16	Acetoacetyl-CoA	S-specific	48	149	-	[3]
HSD17B4 (D-bifunctional protein)	Human	D-3-Hydroxy-octanoyl-CoA	R-specific	10	-	-	[5][6]
17β-HSD10 (6xHis-tagged)	Human	Acetoacetyl-CoA	S-specific	134 ± 14	-	74 ± 6.8	[7]

Metabolic Pathway: Fatty Acid β-Oxidation

The β-oxidation spiral is the primary pathway for the degradation of fatty acids. The stereochemistry of the 3-hydroxyacyl-CoA intermediate is a critical determinant of the subsequent enzymatic steps. The canonical pathway produces the (S)-enantiomer.

Fatty Acid β-Oxidation Pathway

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are generalized protocols for the key enzyme assays cited in this guide.

Continuous Spectrophotometric Assay for Enoyl-CoA Hydratase

This assay measures the decrease in absorbance at 263 nm resulting from the hydration of the double bond in trans-2-enoyl-CoA substrates.

Reagents:

• 100 mM Tris-HCl buffer, pH 8.0

• 50 µM trans-2-enoyl-CoA substrate (e.g., trans-2-crotonyl-CoA, trans-2-hexenoyl-CoA)

• Purified enoyl-CoA hydratase enzyme

• Distilled water

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer and the enoyl-CoA substrate in a quartz cuvette.

• Equilibrate the mixture to the desired temperature (e.g., 25°C).

• Initiate the reaction by adding a small volume of the enzyme solution.

• Immediately monitor the decrease in absorbance at 263 nm using a spectrophotometer.

• The initial rate of the reaction is calculated from the linear portion of the absorbance versus time plot, using a molar extinction coefficient of 6.7 x 10³ M⁻¹ cm⁻¹ for the enoyl-thioester bond[1].

• Kinetic parameters (Km and Vmax) can be determined by measuring the initial rates at various substrate concentrations and fitting the data to the Michaelis-Menten equation.

Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase

This assay measures the reduction of NAD⁺ to NADH (for the oxidative reaction) or the oxidation of NADH to NAD⁺ (for the reductive reaction) by monitoring the change in absorbance at 340 nm.

Oxidative Reaction ((R)- or (S)-3-Hydroxyacyl-CoA to 3-Ketoacyl-CoA):

Reagents:

• 100 mM Potassium phosphate (B84403) buffer, pH 7.3

• 1 mM NAD⁺

• 100 µM (R)- or (S)-3-hydroxyacyl-CoA substrate

• Purified 3-hydroxyacyl-CoA dehydrogenase enzyme

• Distilled water

Procedure:

• In a cuvette, combine the potassium phosphate buffer, NAD⁺, and 3-hydroxyacyl-CoA substrate.

• Incubate the mixture at 37°C for 5 minutes.

• Start the reaction by adding the enzyme.

• Monitor the increase in absorbance at 340 nm due to the formation of NADH.

• Calculate the reaction rate using the molar extinction coefficient of NADH at 340 nm (6.22 mM⁻¹ cm⁻¹).

Reductive Reaction (Acetoacetyl-CoA to (S)-3-Hydroxybutyryl-CoA):

Reagents:

• 100 mM Tris-HCl buffer, pH 7.0[3]

• 0.2 mM NADH[3]

• 0.1 mM Acetoacetyl-CoA[3]

• Purified (S)-3-hydroxyacyl-CoA dehydrogenase enzyme

• Distilled water

Procedure:

• Prepare a reaction mixture in a cuvette containing Tris-HCl buffer, NADH, and acetoacetyl-CoA[3].

• Equilibrate to 30°C[3].

• Initiate the reaction by adding the enzyme[3].

• Monitor the decrease in absorbance at 340 nm as NADH is oxidized to NAD⁺[3].

• Calculate the rate of reaction as described above.

Experimental Workflow for Kinetic Comparison

The following diagram illustrates a typical workflow for the kinetic comparison of enzymes acting on (R)- and (S)-3-hydroxyacyl-CoA.

Kinetic Comparison Workflow

This guide provides a foundational understanding of the kinetic differences between enzymes acting on (R)- and (S)-3-hydroxyacyl-CoAs. The provided data and protocols serve as a starting point for more in-depth investigations into the roles of these enzymes in health and disease, and for the development of novel therapeutic interventions targeting fatty acid metabolism.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aocs.org [aocs.org]
• 4. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 5. uniprot.org [uniprot.org]
• 6. genecards.org [genecards.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Differentiating Peroxisomal and Mitochondrial Fatty Acid Oxidation Disorders with Metabolomic Profiling

A Comparative Guide for Researchers and Drug Development Professionals

Metabolomic profiling has emerged as a critical tool for the differential diagnosis and understanding of inherited metabolic diseases, including fatty acid oxidation (FAO) disorders. These disorders are broadly categorized based on the subcellular organelle where the defective metabolic pathway is located: the peroxisome or the mitochondrion. While both organelles are crucial for lipid metabolism, they process different fatty acid substrates. Consequently, defects in either pathway lead to the accumulation of distinct, disease-specific metabolites. This guide provides a comparative overview of the metabolomic signatures of peroxisomal and mitochondrial FAO disorders, supported by experimental data and detailed methodologies, to aid researchers in their diagnostic and therapeutic endeavors.

Distinguishing Metabolomic Signatures: A Head-to-Head Comparison

The core difference in the metabolomic profiles of peroxisomal and mitochondrial FAO disorders lies in the chain length and type of fatty acid-derived metabolites that accumulate. Peroxisomes are primarily responsible for the oxidation of very long-chain fatty acids (VLCFAs; ≥C22), branched-chain fatty acids, and the synthesis of plasmalogens and bile acids.[1][2] In contrast, mitochondria are the primary site for the β-oxidation of short-, medium-, and long-chain fatty acids.[3]

This fundamental difference in substrate specificity results in the accumulation of distinct biomarkers, which can be readily identified and quantified using mass spectrometry-based metabolomics platforms.

Key Differentiating Biomarkers

Biomarker Class	Peroxisomal FAO Disorders	Mitochondrial FAO Disorders
Acylcarnitines	Primarily accumulation of long-chain dicarboxylic acylcarnitines (e.g., C16-DC, C18-DC).[4] May also show elevations in very long-chain acylcarnitines (C24, C26).[4]	Hallmark is the accumulation of specific chain-length acylcarnitines corresponding to the enzymatic block (e.g., C8, C10 in MCAD deficiency).[3][5]
Fatty Acids	Significant elevation of very long-chain fatty acids (VLCFAs), particularly C26:0, and increased ratios of C26:0/C22:0 and C24:0/C22:0.[6][7][8]	Accumulation of specific chain-length fatty acids that correspond to the deficient enzyme.
Dicarboxylic Acids	Less prominent, though long-chain dicarboxylic acids can be observed.	Significant dicarboxylic aciduria is a common feature, resulting from microsomal ω-oxidation of fatty acids that cannot be metabolized in the mitochondria.[9][10]
Other Biomarkers	Decreased plasmalogen levels and elevated pipecolic acid are characteristic of certain peroxisomal disorders.[11][12]	Hypoketotic hypoglycemia is a key clinical finding during metabolic stress.[5][9]

Quantitative Metabolomic Data

The following tables summarize the typical quantitative findings from metabolomic analyses of plasma or serum in patients with peroxisomal and mitochondrial FAO disorders compared to healthy controls.

Table 1: Peroxisomal FAO Disorder Biomarkers (e.g., Zellweger Spectrum Disorder)

Metabolite	Typical Finding	Fold Change vs. Control (approx.)	Reference Method
Hexacosanoic acid (C26:0)	Markedly Increased	>10x	GC-MS
C26:0/C22:0 Ratio	Markedly Increased	>10x	GC-MS
C24:0/C22:0 Ratio	Markedly Increased	>5x	GC-MS
Phytanic Acid	Increased	>2x	GC-MS
Pristanic Acid	Increased	>2x	GC-MS
Pipecolic Acid	Increased	>3x	GC-MS or LC-MS/MS
Plasmalogens	Decreased	<0.5x	LC-MS/MS
C16-Dicarboxylic Acylcarnitine	Increased	>5x	LC-MS/MS

Note: Fold changes are approximate and can vary based on the specific disorder, its severity, and the analytical method used.

Table 2: Mitochondrial FAO Disorder Biomarkers (e.g., MCAD Deficiency)

Metabolite	Typical Finding	Fold Change vs. Control (approx.)	Reference Method
Octanoylcarnitine (C8)	Markedly Increased	>100x	LC-MS/MS
Hexanoylcarnitine (C6)	Increased	>10x	LC-MS/MS
Decanoylcarnitine (C10)	Increased	>10x	LC-MS/MS
C8/C2 Ratio	Markedly Increased	>50x	LC-MS/MS
C8/C10 Ratio	Increased	>5x	LC-MS/MS
Hexanoylglycine	Increased	>10x	GC-MS or LC-MS/MS
Suberylglycine	Increased	>10x	GC-MS or LC-MS/MS
Adipic Acid (urine)	Increased	>20x	GC-MS
Suberic Acid (urine)	Increased	>20x	GC-MS

Note: Fold changes are approximate and can vary based on the specific disorder, its severity, and the analytical method used.

Experimental Protocols

Protocol 1: Acylcarnitine Profiling by Tandem Mass Spectrometry (LC-MS/MS)

This method is the gold standard for the diagnosis of mitochondrial FAO disorders.[5]

• Sample Preparation:

  • A 3 mm dried blood spot or 10 µL of plasma is placed in a 96-well plate.

  • An internal standard solution containing a mixture of isotopically labeled acylcarnitines (e.g., d3-C2, d3-C8, d16-C16) in methanol (B129727) is added to each well.

  • The plate is agitated for 30 minutes to extract the acylcarnitines.

  • The supernatant is transferred to a new 96-well plate and evaporated to dryness under a stream of nitrogen.

  • The residue is derivatized with butanolic-HCl by heating at 65°C for 15 minutes.

  • The derivatized sample is again evaporated to dryness and reconstituted in the mobile phase for injection.

• LC-MS/MS Analysis:

  • Instrumentation: A tandem mass spectrometer coupled with a liquid chromatography system.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Precursor ion scan of m/z 85 (for butyl esters of carnitine) or Multiple Reaction Monitoring (MRM) for specific acylcarnitine transitions.

  • Quantification: The concentration of each acylcarnitine is determined by comparing the ion intensity of the analyte to its corresponding isotopically labeled internal standard.

Protocol 2: Very Long-Chain Fatty Acid (VLCFA) Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This is the primary method for diagnosing peroxisomal FAO disorders.[7][11]

• Sample Preparation:

  • To 50-100 µL of plasma, an internal standard (e.g., heptacosanoic acid, C27:0) is added.

  • Lipids are extracted using a chloroform:methanol (2:1, v/v) mixture.

  • The fatty acids are then trans-esterified to fatty acid methyl esters (FAMEs) by heating with methanolic-HCl or BF3-methanol.

  • The FAMEs are extracted with hexane (B92381) and concentrated under nitrogen.

• GC-MS Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Column: A long, non-polar capillary column (e.g., DB-1 or equivalent).

  • Injection: Splitless injection of the concentrated FAMEs.

  • Oven Program: A temperature gradient is used to separate the FAMEs based on their chain length and degree of saturation.

  • Detection: The mass spectrometer is operated in either scan mode to identify all FAMEs or in selected ion monitoring (SIM) mode for targeted quantification of specific VLCFAs.

  • Quantification: The concentration of each VLCFA is calculated based on the peak area relative to the internal standard.

Visualizing the Metabolic Pathways and Diagnostic Logic

The following diagrams, created using the DOT language, illustrate the key metabolic pathways and the logical flow for differentiating these disorders.

References

• 1. Functional characterisation of peroxisomal β-oxidation disorders in fibroblasts using lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mitochondrial Fatty Acid β-Oxidation Disorders: From Disease to Lipidomic Studies—A Critical Review | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Biochemical Markers for the Diagnosis of Mitochondrial Fatty Acid Oxidation Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Serum very long-chain fatty acids (VLCFA) levels as predictive biomarkers of diseases severity and probability of survival in peroxisomal disorders | PLOS One [journals.plos.org]
• 7. Plasma very long chain fatty acids in 3,000 peroxisome disease patients and 29,000 controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 9. Biochemical Markers for the Diagnosis of Mitochondrial Fatty Acid Oxidation Diseases [mdpi.com]
• 10. Mitochondrial dysfunction in fatty acid oxidation disorders: insights from human and animal studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investigational methods for peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scielo.br [scielo.br]

A Researcher's Guide to the Validation of Enzymatic Assays for Acyl-CoA Dehydrogenases

For researchers, scientists, and drug development professionals, the accurate measurement of acyl-CoA dehydrogenase (ACAD) activity is paramount for understanding metabolic pathways and developing novel therapeutics. This guide provides a comprehensive comparison of commonly used enzymatic assays for ACADs, supported by experimental data and detailed protocols.

Acyl-CoA dehydrogenases are a class of enzymes crucial for the initial step of each fatty acid β-oxidation cycle within the mitochondria.[1] These enzymes catalyze the introduction of a trans double-bond between the α and β carbons of the acyl-CoA thioester substrate.[1] Deficiencies in ACADs are linked to a range of genetic metabolic disorders, making the reliable validation of assays that measure their activity a critical concern.[1]

Comparison of Key Enzymatic Assays

Several methods are available for determining ACAD activity, each with its own set of advantages and limitations. The choice of assay often depends on the specific research question, available equipment, and the nature of the biological sample. The primary assays include the Electron Transfer Flavoprotein (ETF) fluorescence reduction assay, ferricenium ion-based spectrophotometric assays, and dye-linked spectrophotometric assays.

Parameter	ETF Fluorescence Reduction Assay	Ferricenium Ion-Based Spectrophotometric Assay	Dye-Linked Spectrophotometric Assay (DCPIP)	Spectrophotometric Product Formation Assay (MCAD-specific)	Mass Spectrometry-Based Assay
Principle	Measures the decrease in ETF fluorescence upon reduction by an ACAD.	Measures the reduction of the artificial electron acceptor, ferricenium ion.	Measures the reduction of an artificial electron acceptor, DCPIP, coupled with a mediator.	Measures the formation of a specific product (cinnamoyl-CoA) with a unique absorbance.	Directly measures the conversion of substrate to product.
Sensitivity	High[2]	Sensitive[3]	Not explicitly reported, but described as a sensitive method.	Sensitive enough for crude tissue homogenates.[4]	High sensitivity.[5]
Specificity	High, as ETF is the natural electron acceptor for ACADs.[2]	Can be less specific than the ETF assay in complex samples.	Prone to interference from other dehydrogenases.	Highly specific for medium-chain acyl-CoA dehydrogenase (MCAD).[4]	High specificity due to mass-based detection.
Linearity	Linear for at least 90 seconds in the microplate format.[2]	Not explicitly reported.	Not explicitly reported.	Not explicitly reported.	Linear over a defined concentration range.
Precision (CV%)	Intra-assay CV of ~10.5% for the microplate version.[2]	Not explicitly reported.	Not explicitly reported.	Not explicitly reported.	Not explicitly reported.
Advantages	"Gold standard" method reflecting physiological conditions.[2]	Aerobic, simpler, and does not require ETF purification.[3]	Simple and uses common laboratory equipment.	Specific for MCAD, useful for studying this particular enzyme.[4]	High specificity and can multiplex to measure multiple acyl-CoAs.
Disadvantages	Requires anaerobic conditions and purified ETF.[2]	Uses an artificial electron acceptor, which may not reflect in vivo activity.	Uses an artificial electron acceptor and can have off-target effects.	Limited to MCAD.[4]	Requires specialized and expensive equipment.

Signaling Pathway and Experimental Workflows

To provide a clearer understanding of the biological context and the practical application of these assays, the following diagrams illustrate the fatty acid β-oxidation pathway and the experimental workflows of the key enzymatic assays.

Fatty Acid β-Oxidation Pathway

Acyl-CoA dehydrogenases catalyze the first of four recurring steps in the fatty acid β-oxidation spiral, a key metabolic pathway for energy production from fatty acids.

Caption: The mitochondrial fatty acid β-oxidation spiral.

Experimental Workflow: ETF Fluorescence Reduction Assay

This workflow outlines the key steps in the "gold standard" assay for measuring ACAD activity.

Caption: Workflow for the ETF fluorescence reduction assay.

Experimental Workflow: Ferricenium Ion-Based Spectrophotometric Assay

A simpler, aerobic alternative to the ETF assay is depicted in this workflow.

Caption: Workflow for the ferricenium ion-based assay.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are generalized protocols for the key enzymatic assays.

ETF Fluorescence Reduction Assay (Microplate Format)

This protocol is adapted from a simplified method that uses enzymatic deoxygenation.[2]

Materials:

• 96-well microplate (black, clear bottom recommended)

• Microplate reader with fluorescence capabilities (Excitation: ~340 nm, Emission: ~490 nm)

• Reaction Buffer: 50 mM potassium phosphate, pH 7.2, 0.5 mM EDTA

• Recombinant Electron Transfer Flavoprotein (ETF)

• Acyl-CoA substrate stock solution (e.g., 10 mM)

• Enzymatic Deoxygenation Mix: Glucose, glucose oxidase, and catalase in reaction buffer

• Sample (e.g., purified enzyme, cell lysate, or tissue homogenate)

Procedure:

• Prepare the reaction mixture in each well of the microplate by adding the reaction buffer, ETF, and the enzymatic deoxygenation mix.

• Add the sample containing the acyl-CoA dehydrogenase to each well.

• Incubate the plate for a short period (e.g., 5 minutes) at a controlled temperature (e.g., 37°C) to allow for deoxygenation.

• Initiate the reaction by adding the acyl-CoA substrate to each well.

• Immediately place the microplate in the reader and begin measuring the decrease in fluorescence over time.

• The rate of fluorescence decrease is proportional to the ACAD activity. Calculate the specific activity based on the rate of substrate conversion, the amount of protein in the sample, and the molar extinction coefficient of ETF.

Ferricenium Ion-Based Spectrophotometric Assay

This protocol is based on the use of ferricenium hexafluorophosphate as an artificial electron acceptor.[6][7]

Materials:

• UV-Vis spectrophotometer

• Cuvettes

• Reaction Buffer: 100 mM potassium phosphate, pH 7.6

• Ferricenium hexafluorophosphate stock solution

• Acyl-CoA substrate stock solution

• Sample (e.g., purified enzyme, cell lysate, or tissue homogenate)

Procedure:

• In a cuvette, prepare the reaction mixture containing the reaction buffer and ferricenium hexafluorophosphate.

• Add the sample containing the acyl-CoA dehydrogenase and mix gently.

• Place the cuvette in the spectrophotometer and record the baseline absorbance at 300 nm.

• Initiate the reaction by adding the acyl-CoA substrate and mix quickly.

• Monitor the decrease in absorbance at 300 nm over time. The rate of decrease is proportional to the ACAD activity.

• Calculate the enzyme activity using the molar extinction coefficient of ferricenium ion.

Dye-Linked Spectrophotometric Assay (DCPIP)

This protocol utilizes 2,6-dichlorophenolindophenol (DCPIP) as the electron acceptor.

Materials:

• UV-Vis spectrophotometer

• Cuvettes

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5

• DCPIP stock solution

• Phenazine (B1670421) ethosulfate (PES) or phenazine methosulfate (PMS) stock solution (electron mediator)

• Acyl-CoA substrate stock solution

• Sample (e.g., purified enzyme, cell lysate, or tissue homogenate)

Procedure:

• Prepare the reaction mixture in a cuvette, containing the reaction buffer, DCPIP, and the electron mediator (PES or PMS).

• Add the sample containing the acyl-CoA dehydrogenase and mix.

• Record the baseline absorbance at 600 nm.

• Start the reaction by adding the acyl-CoA substrate.

• Monitor the decrease in absorbance at 600 nm as DCPIP is reduced.

• Calculate the enzyme activity based on the molar extinction coefficient of DCPIP.

Conclusion

The validation of enzymatic assays for acyl-CoA dehydrogenases is a critical step in metabolic research and drug development. The choice of assay should be carefully considered based on the specific needs of the study. The ETF fluorescence reduction assay, particularly in its microplate format, offers high specificity and physiological relevance. For simpler, high-throughput applications, the ferricenium ion-based spectrophotometric assay provides a robust alternative. By understanding the principles, advantages, and limitations of each method, and by following standardized protocols, researchers can ensure the generation of accurate and reproducible data on acyl-CoA dehydrogenase activity.

References

• 1. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An acyl-coenzyme A dehydrogenase assay utilizing the ferricenium ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Specific assay of medium-chain acyl-CoA dehydrogenase based on the spectrophotometric measurement of product formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A sensitive assay of acyl-coenzyme A oxidase by coupling with beta-oxidation multienzyme complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]
• 7. A simple spectrophotometric assay for long-chain acyl-CoA dehydrogenase activity measurements in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of (3R)-hydroxyhexadecanedioyl-CoA Versus Its Free Acid Form

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of (3R)-hydroxyhexadecanedioyl-CoA and its corresponding free acid, (3R)-hydroxyhexadecanedioic acid. The comparison is based on established principles of fatty acid and dicarboxylic acid metabolism, cellular transport, and enzymatic activity. While direct comparative experimental data for these specific molecules is limited in publicly available literature, this guide extrapolates from known metabolic pathways to highlight their differential roles and activities within a cellular context.

Executive Summary

The primary distinction in the biological activity between (3R)-hydroxyhexadecanedioyl-CoA and its free acid lies in their metabolic readiness and cellular compartmentalization. The CoA ester is the activated form, immediately available for enzymatic reactions within specific organelles, primarily peroxisomes. In contrast, the free acid must first undergo cellular uptake and subsequent enzymatic activation to its CoA ester before it can be metabolized. This fundamental difference dictates their respective roles in cellular bioenergetics and signaling.

Data Presentation: A Comparative Overview

The following table summarizes the key differential features between (3R)-hydroxyhexadecanedioyl-CoA and its free acid form.

Feature	(3R)-hydroxyhexadecanedioyl-CoA	(3R)-hydroxyhexadecanedioic Acid (Free Acid)
Metabolic State	Activated form, ready for enzymatic reactions.	Inactive form, requires enzymatic activation.
Cellular Uptake	Generally not transported across cell membranes.	Transported into the cell via fatty acid transporters.
Subcellular Localization	Primarily generated and utilized within peroxisomes and mitochondria.	Found in the cytoplasm before activation and transport.
Enzymatic Substrate	Direct substrate for peroxisomal β-oxidation enzymes.[1][2][3]	Not a direct substrate for β-oxidation; must be converted to its CoA ester.[4]
Biological Role	Intermediate in dicarboxylic acid metabolism, directly participating in energy production pathways.[5][6]	Precursor for the synthesis of the active CoA ester.

Metabolic Pathways and Cellular Fate

The metabolic fates of (3R)-hydroxyhexadecanedioyl-CoA and its free acid are intrinsically linked but occur in distinct cellular locations and sequential steps.

Cellular Uptake and Activation of the Free Acid

(3R)-hydroxyhexadecanedioic acid, being a dicarboxylic acid, is expected to be taken up by cells through specific fatty acid transport proteins. Once inside the cytoplasm, it must be activated by an acyl-CoA synthetase to its CoA ester, (3R)-hydroxyhexadecanedioyl-CoA. This activation step requires ATP.

Cellular uptake and activation of the free acid.

Peroxisomal β-Oxidation of the CoA Ester

(3R)-hydroxyhexadecanedioyl-CoA is a direct substrate for the enzymes of peroxisomal β-oxidation.[1][2][3][7] This pathway sequentially shortens the dicarboxylic acid chain, producing acetyl-CoA and a shorter dicarboxylyl-CoA. Intact mitochondria are generally not capable of taking up long-chain dicarboxylyl-CoAs.[8]

Peroxisomal β-oxidation pathway.

Experimental Protocols

Cellular Uptake Assay

Objective: To quantify the rate of uptake of the free acid into cultured cells.

Methodology:

• Cell Culture: Plate relevant cells (e.g., hepatocytes, adipocytes) in a multi-well format.

• Radiolabeling: Synthesize radiolabeled (e.g., ¹⁴C or ³H) (3R)-hydroxyhexadecanedioic acid.

• Incubation: Incubate the cells with the radiolabeled free acid at various concentrations and for different time points.

• Washing: Rapidly wash the cells with ice-cold buffer to remove extracellular substrate.

• Lysis and Scintillation Counting: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Calculate the rate of uptake (e.g., in nmol/min/mg of protein).

Acyl-CoA Synthetase Activity Assay

Objective: To measure the enzymatic conversion of the free acid to its CoA ester.

Methodology:

• Enzyme Source: Prepare cell lysates or isolated microsomal fractions containing acyl-CoA synthetase activity.

• Reaction Mixture: Prepare a reaction buffer containing the enzyme source, (3R)-hydroxyhexadecanedioic acid, ATP, Coenzyme A, and Mg²⁺.

• Detection Method: Monitor the reaction progress by either:

  • HPLC: Separate and quantify the (3R)-hydroxyhexadecanedioyl-CoA product over time.

  • Spectrophotometry: Use a coupled enzyme assay that links the production of AMP or PPi to a change in absorbance.

• Data Analysis: Determine the initial reaction velocity and calculate enzyme kinetic parameters (Km and Vmax).

Peroxisomal β-Oxidation Assay

Objective: To measure the rate of oxidation of (3R)-hydroxyhexadecanedioyl-CoA.

Methodology:

• Organelle Isolation: Isolate peroxisomes from tissue homogenates (e.g., rat liver) by differential centrifugation.

• Reaction Mixture: Prepare a reaction buffer containing isolated peroxisomes, (3R)-hydroxyhexadecanedioyl-CoA, NAD⁺, and other necessary cofactors.

• Detection Method: Monitor the production of NADH by measuring the increase in absorbance at 340 nm.

• Data Analysis: Calculate the rate of β-oxidation based on the rate of NADH production.

Conclusion

The biological activity of (3R)-hydroxyhexadecanedioyl-CoA is that of a direct metabolic intermediate, poised for entry into the peroxisomal β-oxidation pathway. Its free acid form, (3R)-hydroxyhexadecanedioic acid, in contrast, is a precursor that requires cellular uptake and enzymatic activation to become metabolically active. This distinction is critical for understanding their respective roles in lipid metabolism and for the design of studies aimed at modulating dicarboxylic acid pathways for therapeutic purposes. Future research should focus on direct experimental comparisons to quantify the kinetics of these processes for this specific long-chain hydroxy dicarboxylic acid.

References

• 1. The oxidation of dicarboxylic acid CoA esters via peroxisomal fatty acyl-CoA oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the peroxisomal beta-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peroxisomal lipid degradation via beta- and alpha-oxidation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Mitochondrial Acyl-CoA Dehydrogenases in the Metabolism of Dicarboxylic Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of mitochondrial acyl-CoA dehydrogenases in the metabolism of dicarboxylic fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic aspects of peroxisomal beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Navigating the Disposal of (3R)-hydroxyhexadecanedioyl-CoA: A Procedural Guide

Hazard Assessment and Inferred Properties

(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acid derivative of coenzyme A. In the absence of specific data, its hazard profile can be inferred from available information on hexadecanedioic acid. Hexadecanedioic acid is generally considered to have low acute toxicity but may cause mild irritation to the skin, eyes, and respiratory tract upon direct contact or inhalation of dust.[1][2] It is not classified as a hazardous substance under the Globally Harmonized System (GHS).[2] However, as a novel research chemical, it is prudent to handle (3R)-hydroxyhexadecanedioyl-CoA as a potentially hazardous substance until its properties are fully characterized.[3][4][5][6]

Quantitative Data Summary

Due to the lack of specific experimental data for (3R)-hydroxyhexadecanedioyl-CoA, the following table summarizes the known properties of the related compound, hexadecanedioic acid, to provide a basis for a preliminary risk assessment.

Property	Inferred Data for (3R)-hydroxyhexadecanedioyl-CoA (based on Hexadecanedioic Acid)	Source
Physical State	Likely a solid at room temperature.	[7]
Appearance	Likely a white or off-white powder.	[7]
Odor	Likely odorless.	[7]
Health Hazards	May cause mild skin, eye, and respiratory irritation.[1][2] Low acute toxicity is expected.[2] The toxicological properties have not been fully investigated.[1]	[1][2]
GHS Classification	Not classified as a hazardous substance.	[2]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.	[1][7]
Incompatibilities	Strong oxidizing agents, bases, and reducing agents.	[1][7]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of (3R)-hydroxyhexadecanedioyl-CoA.

I. Personal Protective Equipment (PPE) and Handling

• Engineering Controls: Handle the compound in a well-ventilated area. A chemical fume hood is recommended to minimize inhalation exposure.[1]

• Personal Protective Equipment: Always wear appropriate PPE, including:

  • ANSI Z87.1-compliant safety glasses or goggles.[6]

  • A standard laboratory coat.[6]

  • Chemical-resistant gloves (nitrile or neoprene are generally suitable for minor splashes).[6]

• Hygiene: Wash hands thoroughly after handling.[1][7] Avoid direct contact with skin, eyes, and clothing.[1] Do not ingest or inhale the substance.[1]

II. Waste Segregation and Collection

• Waste Identification: All waste containing (3R)-hydroxyhexadecanedioyl-CoA must be classified as chemical waste.

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection.[5] The container must have a secure, tight-fitting lid.[4]

• Labeling: The waste container must be clearly labeled with:

  • The words "Hazardous Waste".[4][5]

  • The full chemical name: "(3R)-hydroxyhexadecanedioyl-CoA". Avoid using abbreviations or chemical formulas.[4]

  • The approximate concentration and quantity of the waste.

  • The date when the waste was first added to the container (accumulation start date).[4]

  • The name of the principal investigator and laboratory location.[4]

• Segregation: Do not mix this waste with other waste streams unless their compatibility is known and has been confirmed by your EHS department.[4]

III. Storage of Chemical Waste

• Location: Store the waste container in a designated satellite accumulation area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[3]

• Conditions: Keep the waste container in a cool, dry, and well-ventilated location, away from incompatible materials.[1][7] Ensure the container is closed at all times except when adding waste.[3]

IV. Disposal Procedure

• Consult EHS: Contact your institution's EHS department to schedule a waste pickup. Do not attempt to dispose of this chemical down the drain or in the regular trash.

• Aqueous Solutions: For dilute aqueous solutions, consult your EHS department for guidance. Neutralization may be required depending on the pH and local regulations. Coenzyme A and its derivatives can be unstable in aqueous solutions at pH values above 8.[8]

• Spill Cleanup: In the event of a spill, avoid generating dust.[1] Clean up the spill immediately using appropriate PPE. Sweep the solid material into a suitable container for disposal.[1]

Experimental Protocols

As there are no specific experimental protocols for the disposal of (3R)-hydroxyhexadecanedioyl-CoA, the primary "protocol" is the institutional procedure for the disposal of non-hazardous or novel research chemical waste. This typically involves the administrative steps of waste characterization, proper labeling, and arranging for collection by the EHS office.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of (3R)-hydroxyhexadecanedioyl-CoA.

Caption: Disposal workflow for (3R)-hydroxyhexadecanedioyl-CoA.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Hexadecanedioic Acid MSDS/SDS | Supplier & Distributor [histry-chem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. twu.edu [twu.edu]
• 7. fishersci.com [fishersci.com]
• 8. Coenzyme A - Wikipedia [en.wikipedia.org]